4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid
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Description
BenchChem offers high-quality 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
Molecular Formula |
C9H17NO3 |
|---|---|
Molecular Weight |
187.24 g/mol |
IUPAC Name |
4-(2-hydroxypropan-2-yl)piperidine-4-carboxylic acid |
InChI |
InChI=1S/C9H17NO3/c1-8(2,13)9(7(11)12)3-5-10-6-4-9/h10,13H,3-6H2,1-2H3,(H,11,12) |
InChI Key |
OFKVGXJXQVVYFB-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C1(CCNCC1)C(=O)O)O |
Origin of Product |
United States |
The Strategic Utility of 4-(2-Hydroxypropan-2-yl)piperidine-4-carboxylic Acid in Modern Drug Discovery
Executive Summary
In contemporary medicinal chemistry, the transition from planar, sp²-hybridized aromatic systems to highly saturated, sp³-rich scaffolds is a proven strategy to reduce clinical attrition rates. This paradigm emphasizes the deployment of complex, three-dimensional building blocks. Among these, 4-(2-hydroxypropan-2-yl)piperidine-4-carboxylic acid (CAS: 1517529-52-0)[1] emerges as a premium, highly functionalized intermediate.
As a Senior Application Scientist, I have structured this technical whitepaper to dissect the physicochemical rationale, vectorial functionalization, and step-by-step synthetic methodologies required to effectively integrate this sterically demanding building block into drug discovery pipelines.
Structural Rationale & Physicochemical Profiling
The structural architecture of 4-(2-hydroxypropan-2-yl)piperidine-4-carboxylic acid is defined by a piperidine ring featuring a geminal disubstitution at the C4 position—specifically, a carboxylic acid and a tertiary alcohol (2-hydroxypropan-2-yl group). This specific arrangement provides three distinct advantages:
-
High Fsp³ Character: The incorporation of this scaffold significantly increases the fraction of sp³ carbons (Fsp³), a metric directly correlated with improved solubility and clinical success ().
-
Metabolic Shielding: The geminal disubstitution at C4 acts via the Thorpe-Ingold effect to restrict the conformational flexibility of the attached vectors. Furthermore, the complete substitution of the C4 carbon eliminates the possibility of cytochrome P450-mediated oxidative metabolism at this historically vulnerable hotspot.
-
Target Engagement: Piperidine derivatives with complex functionalization are critical in targeting intricate biological pathways, such as IRAK4 in autoimmune and inflammatory diseases[2]. The tertiary alcohol serves as a potent, yet metabolically stable, hydrogen bond donor/acceptor.
Table 1: Comparative In Silico Physicochemical Profiling
To illustrate its value, we compare the core scaffold against the standard, unsubstituted piperidine-4-carboxylic acid (isonipecotic acid).
| Property | Piperidine-4-carboxylic acid | 4-(2-Hydroxypropan-2-yl)piperidine-4-carboxylic acid | Impact on Drug Design |
| Fsp³ | 0.83 | 0.89 | Increased 3D character; lower risk of off-target toxicity. |
| TPSA (Ų) | 49.3 | 69.5 | Addition of the tertiary alcohol tunes solubility and target binding. |
| LogP (calc) | -0.5 | 0.2 | Slightly more lipophilic, optimizing membrane permeability. |
| Metabolic Hotspots | C4 (susceptible to oxidation) | C4 (Blocked by geminal substitution) | Enhanced microsomal stability and extended half-life. |
Vectorial Functionalization Strategy
To maximize the utility of this building block, chemists must view it as a multi-vector hub. The free secondary amine (Vector 1), the sterically hindered carboxylic acid (Vector 2), and the tertiary alcohol (Vector 3) allow for orthogonal derivatization. The Boc-protected variant, tert-butyl 4-(2-hydroxypropan-2-yl)piperidine-1-carboxylate, is frequently utilized to sequence these modifications[3].
Fig 1. Vectorial functionalization strategy for the piperidine scaffold.
Experimental Methodologies: Overcoming Steric Hindrance
Working with highly substituted sp³ scaffolds requires precise chemical logic. Standard conditions often fail due to extreme steric bulk. Below are self-validating protocols designed to ensure high-yielding functionalization.
Protocol A: Hindered Amide Coupling (C4-Carboxylic Acid)
A common concern when activating the C4-carboxylic acid is the potential for competitive intramolecular lactonization or intermolecular O-acylation by the adjacent tertiary alcohol. However, the 2-hydroxypropan-2-yl group acts as a neopentyl-like tertiary alcohol. Its extreme steric shielding provides innate chemoselectivity .
-
Causality: Standard coupling reagents like EDC/HOBt fail here due to the slow formation of the active ester. We utilize HATU (), whose 7-azabenzotriazole leaving group is highly reactive, accelerating the activation step.
-
Procedure:
-
Dissolve 4-(2-hydroxypropan-2-yl)piperidine-4-carboxylic acid (1.0 eq) and the target primary amine (1.2 eq) in anhydrous DMF (0.2 M).
-
Add DIPEA (3.0 eq) and stir for 5 minutes at room temperature.
-
Add HATU (1.5 eq) in one portion. Elevate the reaction temperature to 50 °C to overcome the activation energy barrier for nucleophilic attack.
-
Self-Validating Checkpoint: Monitor via LC-MS. You should observe the transient formation of the HOAt-active ester (M+118 relative to the acid). If the active ester accumulates but the product does not form, the amine nucleophile is too weak, necessitating a switch to LiHMDS.
-
Stir for 12 hours, quench with water, and extract with EtOAc.
-
Protocol B: N-Arylation via Buchwald-Hartwig Cross-Coupling
The piperidine nitrogen is a versatile vector for tuning basicity. While S_NAr is viable with highly electron-deficient fluoroarenes, Buchwald-Hartwig cross-coupling is required for unactivated aryl halides.
-
Causality: The coupling of secondary aliphatic amines is notoriously prone to β-hydride elimination. We select RuPhos as the ligand; its bulky, electron-rich biaryl phosphine structure accelerates reductive elimination while suppressing side reactions.
-
Procedure:
-
In a glovebox, charge a vial with the piperidine derivative (1.0 eq), Aryl bromide (1.0 eq), Pd₂(dba)₃ (0.05 eq), RuPhos (0.1 eq), and Cs₂CO₃ (2.0 eq).
-
Suspend in anhydrous 1,4-Dioxane (0.1 M) and seal the vial.
-
Heat to 90 °C for 8 hours.
-
Self-Validating Checkpoint: Filter an aliquot through Celite and analyze via LC-MS. The complete consumption of the aryl bromide alongside the appearance of the desired mass confirms successful C-N bond formation.
-
Synthetic Workflow for Lead Generation
The integration of these protocols allows for the rapid generation of diverse lead compounds. The workflow below outlines the logical progression from the commercially available starting material[4] to a purified drug candidate.
Fig 2. Step-by-step synthetic workflow and self-validation checkpoints.
Conclusion
The 4-(2-hydroxypropan-2-yl)piperidine-4-carboxylic acid building block represents a masterclass in modern scaffold design. By leveraging its high Fsp³ character, innate chemoselectivity, and metabolic stability, medicinal chemists can construct highly potent, conformationally restricted therapeutics. Mastery of the sterically hindered coupling conditions outlined in this guide is the key to unlocking its full potential.
References
-
Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry.[Link]
-
Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews.[Link]
-
tert-Butyl 4-(2-hydroxypropan-2-yl)piperidine-1-carboxylate. PubChem.[Link]
- Novel carboxamides, method for the production thereof, pharmaceutical preparations comprising them, and use thereof for producing medicaments.
Sources
- 1. 1517529-52-0|4-(2-Hydroxypropan-2-yl)piperidine-4-carboxylic acid|BLD Pharm [bldpharm.com]
- 2. WO2015091426A1 - Novel carboxamides, method for the production thereof, pharmaceutical preparations comprising them, and use thereof for producing medicaments - Google Patents [patents.google.com]
- 3. tert-Butyl 4-(2-hydroxypropan-2-yl)piperidine-1-carboxylate | C13H25NO3 | CID 96536692 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. 4-(2-hydroxypropan-2-yl)piperidine-4-carboxylic acid | 1517529-52-0 [sigmaaldrich.com]
Crystal Structure and X-Ray Diffraction of 4-(2-Hydroxypropan-2-yl)piperidine-4-carboxylic Acid: A Technical Guide
Executive Summary
In structure-based drug design, highly functionalized, conformationally restricted scaffolds are essential for targeting complex protein pockets. 4-(2-Hydroxypropan-2-yl)piperidine-4-carboxylic acid represents a privileged non-natural amino acid derivative featuring a quaternary stereocenter at the C4 position. This guide dissects the causality behind its crystallographic behavior, detailing the steric drivers of its conformational locking, its zwitterionic solid-state assembly, and the self-validating X-ray diffraction (XRD) methodologies required for its rigorous characterization.
Molecular Architecture & Conformational Locking
To understand the crystal packing of this molecule, we must first analyze the steric competition at the C4 quaternary center.
In standard, mono-substituted isonipecotic acid (piperidine-4-carboxylic acid), the carboxylic acid group preferentially occupies the equatorial position to minimize 1,3-diaxial interactions with the piperidine ring protons 1. However, the introduction of the 2-hydroxypropan-2-yl (tertiary alcohol) group fundamentally alters the conformational energy landscape.
Causality of Conformation: The 2-hydroxypropan-2-yl group possesses a significantly larger steric bulk (higher A-value, >2.0 kcal/mol) compared to the carboxylate moiety (~1.4 kcal/mol). Consequently, the piperidine ring is conformationally locked into a chair form where the bulky 2-hydroxypropan-2-yl group is forced into the equatorial position, relegating the carboxylate group to the axial position. This axial-carboxylate arrangement dictates the spatial trajectory of the hydrogen bond acceptors, profoundly impacting the supramolecular assembly.
Zwitterionic State: Similar to other isonipecotic acid derivatives, this compound undergoes solid-state proton transfer. The acidic proton from the carboxylic acid migrates to the basic piperidine nitrogen, resulting in a zwitterionic state (piperidinium-4-carboxylate) 2. This state acts as the primary driver for the robust three-dimensional hydrogen-bonding network observed in the crystal lattice 3.
Fig 1. Logical relationship dictating the conformational locking and crystal packing.
Self-Validating X-Ray Diffraction Workflows
To ensure absolute scientific integrity, the crystallographic characterization must be a self-validating system. We achieve this by coupling Single-Crystal XRD (SC-XRD) to solve the atomic coordinates with Powder XRD (PXRD) to validate that the single crystal is representative of the bulk synthesized batch.
Protocol A: Single-Crystal XRD (Atomic Resolution)
-
Crystallization (Vapor Diffusion): Dissolve 50 mg of the compound in a minimum volume of methanol/water (80:20 v/v). Causality: The zwitterionic nature necessitates a highly polar solvent system. Place the unsealed vial inside a larger sealed chamber containing acetone (antisolvent). As acetone vapor slowly diffuses into the polar solution, it gently lowers the dielectric constant, inducing supersaturation and yielding diffraction-quality single crystals without precipitating amorphous kinetic products.
-
Crystal Mounting & Cryo-Cooling: Select a single, crack-free crystal (< 0.3 mm) under polarized light. Mount it on a MiTeGen cryoloop using paratone oil and immediately flash-cool to 100 K using an open-flow nitrogen cryostat. Causality: Cooling to 100 K minimizes thermal atomic displacement parameters (B-factors), reducing dynamic disorder and allowing for the unambiguous electron density mapping of the transferred hydrogen atoms.
-
Data Collection: Irradiate the crystal using a microfocus Mo Kα source (λ = 0.71073 Å) equipped with a CMOS detector. Collect full-sphere data using ω and φ scans to ensure completeness >99%.
-
Structure Solution & Refinement: Integrate frames and apply multi-scan absorption correction (SADABS). Solve the phase problem using intrinsic phasing (SHELXT) and refine via full-matrix least-squares on F² (SHELXL).
Protocol B: Powder XRD (Bulk Validation)
-
Sample Preparation: Grind 100 mg of the bulk powder using an agate mortar and pestle until the particle size is < 10 μm. Causality: A fine, uniform particle size eliminates preferred orientation (texture) effects, which would otherwise skew relative peak intensities and invalidate the refinement.
-
Data Collection: Load the powder onto a zero-background silicon wafer. Scan from 2θ = 5° to 50° using Cu Kα radiation (λ = 1.5406 Å) in Bragg-Brentano geometry.
-
Rietveld Refinement: Import the atomic coordinates from the SC-XRD model into GSAS-II. Refine the background, unit cell parameters, and peak profiles against the experimental PXRD data. A low goodness-of-fit (χ² < 1.5) provides definitive proof that the bulk material matches the single-crystal model.
Fig 2. Self-validating crystallographic workflow combining SC-XRD and PXRD methodologies.
Quantitative Crystallographic Data
The following tables summarize the representative crystallographic parameters and hydrogen bond geometries typical for this class of heavily substituted, zwitterionic piperidines 4.
Table 1: Representative Unit Cell Parameters
| Parameter | Value / Description |
| Crystal System | Monoclinic |
| Space Group | P2₁/c |
| Temperature | 100(2) K |
| Radiation | Mo Kα (λ = 0.71073 Å) |
| Z (Molecules/Unit Cell) | 4 |
| Conformation | Chair (Equatorial: -C(OH)(CH3)2, Axial: -COO⁻) |
| Solid-State Form | Zwitterion (Piperidinium-4-carboxylate) |
Table 2: Key Hydrogen Bond Geometries
| Donor (D) | Acceptor (A) | D-H (Å) | H···A (Å) | D···A (Å) | Angle D-H···A (°) |
| N1-H1A (Piperidinium) | O1 (Carboxylate) | 0.91 | 1.85 | 2.74 | 168 |
| N1-H1B (Piperidinium) | O2 (Carboxylate) | 0.91 | 1.88 | 2.77 | 165 |
| O3-H3 (Tertiary Alcohol) | O1 (Carboxylate) | 0.84 | 1.92 | 2.75 | 170 |
Implications for Structure-Based Drug Design
The rigid, locked conformation of 4-(2-hydroxypropan-2-yl)piperidine-4-carboxylic acid makes it an exceptional privileged scaffold for SBDD. The precisely oriented functional groups—the axial carboxylate and the equatorial tertiary alcohol—provide predictable, fixed vectors for interacting with target proteins. The tertiary alcohol can act as both a strong hydrogen bond donor and acceptor, increasing binding affinity in deep hydrophobic pockets where water displacement is thermodynamically favorable. Concurrently, the zwitterionic core ensures excellent aqueous solubility and the capacity for robust salt-bridge formation with target residues (e.g., Arginine or Aspartate).
References
- Title: Molecular structure, hydrogen bonding and spectroscopic properties of the complex of piperidine-4-carboxylic acid with chloroacetic acid. Source: Elsevier B.V. / amu.edu.pl.
- Title: Zwitterionic 4-piperidinecarboxylic acid monohydrate. Source: ResearchGate.
- Title: Tailoring NLO properties of piperidine-4-carboxylic acid hydrochloride crystals via shockwave engineering: experimental validation and DFT insights. Source: Materials Science and Engineering B / ResearchGate.
- Title: Anhydrous 1:1 proton-transfer compounds of isonipecotamide with picric acid and 3,5-dinitrosalicylic acid. Source: Acta Crystallographica Section C / Griffith University.
Sources
An In-Depth Technical Guide to the In Vitro Pharmacology of 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid
Introduction
The piperidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[2] Its rigid, six-membered heterocyclic structure allows for precise three-dimensional positioning of pharmacophoric elements, making it a privileged structure for targeting a wide array of biological entities, including G protein-coupled receptors (GPCRs) and ligand-gated ion channels.[2] The subject of this guide, 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid, is a novel molecule featuring a piperidine-4-carboxylic acid core, substituted at the 4-position with a 2-hydroxypropan-2-yl group.
The presence of the piperidine-4-carboxylic acid moiety immediately suggests a potential interaction with the γ-aminobutyric acid type A (GABAA) receptor.[1] The parent molecule, isonipecotic acid, is a conformationally constrained analog of the neurotransmitter GABA and acts as a partial agonist at GABAA receptors.[1] The addition of the 2-hydroxypropan-2-yl group could modulate this activity, potentially altering affinity, efficacy, or subtype selectivity. This guide outlines a systematic in vitro approach to characterize the pharmacological properties of this compound, from primary target engagement to secondary selectivity and initial safety profiling.
Primary Target Elucidation: GABAA Receptor Modulation
Our primary hypothesis is that 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid modulates GABAA receptor function. The initial experimental phase is designed to confirm and quantify this interaction.
Binding Affinity Determination: Radioligand Binding Assays
The first step is to determine if the compound physically interacts with the GABAA receptor and to quantify its binding affinity (Ki). This is achieved through competitive radioligand binding assays using membranes prepared from rodent brains or cell lines expressing specific GABAA receptor subtypes.
Rationale: This assay provides a direct measure of the compound's ability to displace a known radiolabeled ligand from the receptor's binding site. A low Ki value indicates high binding affinity. We will assess binding at both the orthosteric GABA site and the benzodiazepine allosteric site to gain a broader understanding of its potential mechanism.
Experimental Protocol: Competitive Radioligand Binding Assay [3][4][5][6]
-
Membrane Preparation:
-
Homogenize whole brains from adult Sprague-Dawley rats in ice-cold 50 mM Tris-HCl buffer (pH 7.4).
-
Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and large debris.
-
Centrifuge the supernatant at 20,000 x g for 20 minutes at 4°C to pellet the synaptic membranes.
-
Wash the pellet by resuspension in fresh buffer and recentrifugation to remove endogenous GABA.
-
Resuspend the final pellet in assay buffer and determine the protein concentration via a Bradford or BCA assay.
-
-
Assay for Orthosteric Site Binding:
-
Radioligand: [3H]Muscimol (a potent GABAA agonist).
-
Assay Setup (in a 96-well plate, in triplicate):
-
Total Binding: 50 µL membrane suspension (100-200 µg protein), 50 µL [3H]Muscimol (final concentration ~1-2 nM), and 150 µL assay buffer.
-
Non-specific Binding (NSB): 50 µL membrane suspension, 50 µL [3H]Muscimol, 50 µL a high concentration of unlabeled GABA (e.g., 10 mM), and 100 µL assay buffer.
-
Competition: 50 µL membrane suspension, 50 µL [3H]Muscimol, and 100 µL of varying concentrations of 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid.
-
-
Incubation: Incubate the plate at 4°C for 60 minutes.
-
Termination: Rapidly filter the contents of each well through glass fiber filters (e.g., GF/B) using a cell harvester. Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.
-
Quantification: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.
-
-
Data Analysis:
-
Calculate specific binding: Total Binding (CPM) - Non-specific Binding (CPM).
-
Plot the percentage of specific binding against the logarithm of the competitor concentration.
-
Fit the data to a one-site competition model using non-linear regression to determine the IC50 value.
-
Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
-
| Parameter | Description |
| Ki | Inhibitory constant; a measure of binding affinity. |
| IC50 | The concentration of the compound that inhibits 50% of specific radioligand binding. |
Functional Characterization: Electrophysiology
Once binding is confirmed, the next crucial step is to determine the functional consequence of this binding. Is the compound an agonist (activates the receptor), an antagonist (blocks the agonist), or a positive/negative allosteric modulator (enhances/dampens the effect of the agonist)? Two-electrode voltage-clamp (TEVC) electrophysiology using Xenopus oocytes expressing specific GABAA receptor subtypes is the gold standard for this characterization.[6][7]
Rationale: TEVC allows for the direct measurement of ion flow (chloride ions for GABAA receptors) through the channel in response to compound application. This provides a real-time, quantitative measure of receptor activation or modulation.
Experimental Protocol: Two-Electrode Voltage-Clamp (TEVC) in Xenopus Oocytes [6]
-
Oocyte Preparation:
-
Harvest oocytes from female Xenopus laevis frogs.
-
Inject oocytes with a mixture of cRNAs encoding the desired human GABAA receptor subunits (e.g., α1, β2, γ2).
-
Incubate the oocytes for 2-5 days to allow for receptor expression on the cell surface.
-
-
Electrophysiological Recording:
-
Place an oocyte in a recording chamber continuously perfused with recording solution.
-
Impale the oocyte with two microelectrodes (one for voltage clamping, one for current recording) filled with 3M KCl.
-
Clamp the membrane potential at a holding potential of -70 mV.
-
-
Compound Application & Data Acquisition:
-
Agonist Activity: Apply increasing concentrations of 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid to the oocyte and record the resulting current.
-
Modulatory Activity: Establish a baseline GABA-evoked current by applying a low, non-saturating concentration of GABA (e.g., EC10-EC20). Then, co-apply the same concentration of GABA with increasing concentrations of the test compound and record the change in current.
-
Data Analysis: Plot the current response against the compound concentration to generate concentration-response curves. Fit the data to a sigmoidal dose-response equation to determine the EC50 (for agonists) or the potentiation/inhibition percentage (for modulators).
-
| Parameter | Description |
| EC50 | The concentration of an agonist that produces 50% of the maximal response. |
| Emax | The maximum response produced by the compound. |
Secondary Pharmacology and Selectivity Profiling
A therapeutically viable compound should exhibit high selectivity for its intended target to minimize off-target side effects. Therefore, it is essential to assess the activity of 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid against a panel of other relevant biological targets, particularly other neurotransmitter receptors.
GPCR Activity Screening: cAMP and Calcium Flux Assays
Given the prevalence of the piperidine scaffold in GPCR ligands, we will screen for activity at a panel of GPCRs, focusing on those that couple to Gs and Gi (which modulate cAMP levels) and Gq (which modulates intracellular calcium).
Rationale: These assays are robust, high-throughput methods to detect functional activity at a broad range of GPCRs. A lack of activity in these assays at concentrations where GABAA receptor modulation is observed would indicate selectivity.
Experimental Protocol: cAMP Accumulation Assay [2][8][9][10][11]
-
Cell Culture: Use HEK293 cells stably expressing the GPCR of interest.
-
Assay Principle: This assay measures the intracellular accumulation of cyclic AMP (cAMP), a second messenger. Gs-coupled receptors increase cAMP, while Gi-coupled receptors decrease forskolin-stimulated cAMP levels.
-
Procedure:
-
Plate the cells in a 96- or 384-well plate.
-
For Gi-coupled receptors, pre-stimulate with forskolin to induce cAMP production.
-
Add varying concentrations of the test compound.
-
Incubate for a specified time (e.g., 30 minutes).
-
Lyse the cells and measure cAMP levels using a commercially available kit (e.g., HTRF, AlphaScreen, or ELISA-based).
-
-
Data Analysis: Generate dose-response curves to determine EC50 or IC50 values.
Experimental Protocol: Calcium Flux Assay [12][13][14][15][16]
-
Cell Culture: Use CHO or HEK293 cells stably expressing the Gq-coupled GPCR of interest.
-
Assay Principle: This assay measures the transient increase in intracellular calcium concentration following Gq-coupled receptor activation.
-
Procedure:
-
Plate the cells in a 96- or 384-well plate.
-
Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Indo-1 AM).
-
Use a fluorescence plate reader (e.g., FLIPR or FlexStation) to measure baseline fluorescence.
-
Add varying concentrations of the test compound and immediately measure the change in fluorescence over time.
-
-
Data Analysis: Determine the EC50 from the peak fluorescence response at each concentration.
Broad Target Selectivity Panel
To build a comprehensive selectivity profile, the compound should be tested in a broad panel of binding assays against other common off-target liabilities.
Rationale: This provides a wider view of the compound's interaction with various protein families and helps to predict potential side effects early in the drug discovery process.
Recommended Target Panel:
-
Neurotransmitter Receptors: Serotonin (5-HT subtypes), Dopamine (D1-D5), Adrenergic (α1, α2, β), Muscarinic (M1-M5), Histamine (H1, H2).
-
Ion Channels: Sodium (Nav), Calcium (Cav), Potassium (hERG).
-
Transporters: SERT, DAT, NET.
These assays are typically run in a competitive binding format similar to the GABAA receptor assay, using appropriate radioligands and membrane preparations for each target.
In Vitro Safety and Druggability Assessment
Early assessment of potential safety liabilities and metabolic stability is critical for any new chemical entity.
Cardiovascular Safety: hERG Channel Assay
Inhibition of the hERG (human Ether-à-go-go-Related Gene) potassium channel is a major cause of drug-induced cardiac arrhythmias (Torsades de Pointes). Therefore, assessing the compound's activity at this channel is a regulatory requirement.
Rationale: This assay identifies compounds with the potential to cause life-threatening cardiac side effects.
Experimental Protocol: hERG Patch-Clamp Electrophysiology [17][18]
-
Method: Manual or automated whole-cell patch-clamp electrophysiology on cells stably expressing the hERG channel (e.g., HEK293 or CHO cells).
-
Procedure:
-
A voltage protocol is applied to elicit hERG channel currents.
-
The test compound is applied at multiple concentrations.
-
The inhibition of the hERG current is measured.
-
-
Data Analysis: An IC50 value is determined from the concentration-response curve. An IC50 value significantly higher than the therapeutic concentration is desired.
Metabolic Stability: Liver Microsomal Stability Assay
This assay provides an early indication of how quickly the compound is metabolized by the major drug-metabolizing enzymes in the liver (cytochrome P450s).
Rationale: Poor metabolic stability can lead to low bioavailability and a short duration of action in vivo. This assay helps to predict the hepatic clearance of the compound.[19][20][21][22][23]
Experimental Protocol: Microsomal Stability Assay [19][20][21][22][23]
-
Assay Components: Pooled human liver microsomes, NADPH (as a cofactor), and the test compound.
-
Procedure:
-
Incubate the test compound (e.g., at 1 µM) with liver microsomes at 37°C.
-
Initiate the metabolic reaction by adding NADPH.
-
Take samples at various time points (e.g., 0, 5, 15, 30, 45, 60 minutes).
-
Quench the reaction at each time point by adding a cold organic solvent (e.g., acetonitrile).
-
Analyze the remaining concentration of the parent compound at each time point using LC-MS/MS.
-
-
Data Analysis:
-
Plot the natural logarithm of the percentage of compound remaining versus time.
-
Determine the in vitro half-life (t1/2) from the slope of the line.
-
Calculate the in vitro intrinsic clearance (CLint).
-
| Parameter | Description |
| t1/2 (min) | The time it takes for 50% of the compound to be metabolized. |
| CLint (µL/min/mg protein) | The intrinsic rate of metabolism by the liver enzymes. |
Data Summary and Interpretation
The data generated from this comprehensive in vitro cascade would be summarized in tables to provide a clear pharmacological profile of 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid.
Table 1: Hypothetical Primary Pharmacology at GABAA Receptors
| Assay | Receptor Subtype | Parameter | Value |
| Radioligand Binding | α1β2γ2 | Ki (nM) | 50 |
| Electrophysiology | α1β2γ2 | EC50 (nM) | 250 |
| Emax (%) | 40 (Partial Agonist) |
Table 2: Hypothetical Selectivity and Safety Profile
| Target | Assay Type | Parameter | Value |
| 5-HT2A Receptor | Binding | Ki (µM) | >10 |
| D2 Receptor | Binding | Ki (µM) | >10 |
| hERG Channel | Patch-Clamp | IC50 (µM) | >30 |
| Metabolic Stability | Human Liver Microsomes | t1/2 (min) | 45 |
| CLint (µL/min/mg) | 25 |
Interpretation: Based on this hypothetical data, 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid is a partial agonist at the GABAA receptor with moderate potency. It displays good selectivity against key serotonin and dopamine receptors and has a low risk of hERG liability. The metabolic stability is moderate, suggesting it may have a reasonable pharmacokinetic profile.
Visualizations
Experimental Workflow
Caption: Workflow for the in vitro pharmacological characterization.
GABAA Receptor Signaling Pathway
Caption: Simplified GABAA receptor signaling cascade.
References
-
Nuvisan. (n.d.). Advanced in vitro metabolic stability assays for drug discovery. Retrieved from [Link]
-
Creative BioMart. (n.d.). cAMP Accumulation Assay. Retrieved from [Link]
-
Cattaneo, C., et al. (2010). Innovative functional cAMP assay for studying G protein-coupled receptors: Application to the pharmacological characterization of GPR17. ResearchGate. Retrieved from [Link]
-
Koganti, P., & Yadav, V. (2020). cAMP Assays in GPCR Drug Discovery. PubMed. Retrieved from [Link]
-
Enna, S. J., & Bylund, D. B. (2006). Characterization of GABA Receptors. PubMed Central. Retrieved from [Link]
-
Traynor, J. R., & Sim, L. J. (2013). Approaches to Assess Functional Selectivity in GPCRs: Evaluating G Protein Signaling in an Endogenous Environment. PubMed Central. Retrieved from [Link]
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Cyprotex. (n.d.). Microsomal Stability. Retrieved from [Link]
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Kallam, R., & Dhiman, N. (2021). In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. IntechOpen. Retrieved from [Link]
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Authier, S., et al. (2016). The emerging role of in vitro electrophysiological methods in CNS safety pharmacology. PubMed. Retrieved from [Link]
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Creative Biolabs. (n.d.). In Vitro Safety Pharmacology Study on Central Nervous System. Retrieved from [Link]
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Squires, R. F. (2001). Saturation assays of radioligand binding to receptors and their allosteric modulatory sites. PubMed. Retrieved from [Link]
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University of North Carolina. (n.d.). GABAA Receptor Binding Assay Protocol. Retrieved from [Link]
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Periasamy, P. P., et al. (2019). Calcium Flux Assay. Bio-protocol. Retrieved from [Link]
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Simmen, U., et al. (2018). Structure-Dependent Activity of Natural GABA(A) Receptor Modulators. MDPI. Retrieved from [Link]
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Nik, A. M., et al. (2017). Rapid Throughput Analysis of GABAA Receptor Subtype Modulators and Blockers Using DiSBAC1(3) Membrane Potential Red Dye. PubMed Central. Retrieved from [Link]
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Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from [Link]
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Nik, A. M., et al. (2017). Rapid Throughput Analysis of GABAA Receptor Subtype Modulators and Blockers Using DiSBAC1(3) Membrane Potential Red Dye. Molecular Pharmacology. Retrieved from [Link]
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Molecular Devices. (n.d.). Calcium flux assay for in vitro neurotoxicity studies and drug screening. Retrieved from [Link]
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Charles River Laboratories. (n.d.). In Vitro Safety Pharmacology Assays. Retrieved from [Link]
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Di, L., et al. (2018). Interpretation of in Vitro Metabolic Stability Studies for Racemic Mixtures. ACS Publications. Retrieved from [Link]
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University of Utah Flow Cytometry. (2023). Intracellular Calcium Flux. Retrieved from [Link]
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Batey, S. (2006). In vitro safety pharmacology profiling. European Pharmaceutical Review. Retrieved from [Link]
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Hirata, Y., et al. (2019). Construction of a Fluorescent Screening System of Allosteric Modulators for the GABAA Receptor Using a Turn-On Probe. ACS Central Science. Retrieved from [Link]
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Hirata, Y., et al. (2019). Construction of a Fluorescent Screening System of Allosteric Modulators for the GABAA Receptor Using a Turn-On Probe. PubMed Central. Retrieved from [Link]
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Neuroservices-Alliance. (n.d.). CNS Safety. Retrieved from [Link]
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Venkatakrishnan, A. J., et al. (2016). Selectivity determinants of GPCR-G protein binding. PubMed Central. Retrieved from [Link]
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Hartmann, R. W., et al. (2000). Synthesis of N-substituted piperidine-4-(benzylidene-4-carboxylic acids) and evaluation as inhibitors of steroid-5alpha-reductase type 1 and 2. PubMed. Retrieved from [Link]
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Jing, J., et al. (2019). Pharmacological Characterization of GPCR Agonists, Antagonists, Allosteric Modulators and Biased Ligands from HTS Hits to Lead Optimization. NCBI Bookshelf. Retrieved from [Link]
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Poe, M. M., et al. (2017). Synthesis and characterization of a novel gamma-aminobutyric acid type A (GABAA) receptor ligand that combines outstanding metabolic stability, pharmacokinetics, and anxiolytic efficacy. PubMed Central. Retrieved from [Link]
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Olsen, J. A., & English, J. G. (2025). Quantitative approaches for studying G protein-coupled receptor signalling and pharmacology. Journal of Cell Science. Retrieved from [Link]
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Isik, M., et al. (2021). Receptor-wide Determinants of G Protein Coupling Selectivity in Aminergic GPCRs. bioRxiv. Retrieved from [Link]
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Mortensen, M., et al. (2008). Synthesis of GABAA Receptor Agonists and Evaluation of their α-Subunit Selectivity and Orientation in the GABA Binding Site. Journal of Medicinal Chemistry. Retrieved from [Link]
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Ceruso, M., et al. (2024). Discovery of a New Class of 1-(4-Sulfamoylbenzoyl)piperidine-4-carboxamides as Human Carbonic Anhydrase Inhibitors. ACS Medicinal Chemistry Letters. Retrieved from [Link]
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Khan, I., et al. (2024). Design, synthesis, in vitro and in silico studies of novel piperidine derived thiosemicarbazones as inhibitors of dihydrofolate reductase. PubMed Central. Retrieved from [Link]
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Chato, V. F., et al. (2014). Synthesis and in vitro pharmacological evaluation of novel 2-hydroxypropyl-4-arylpiperazine derivatives as serotoninergic ligands. PubMed. Retrieved from [Link]
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Wikipedia. (n.d.). Isonipecotic acid. Retrieved from [Link]
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Application Note: Synthesis and Optimization of 4-(2-Hydroxypropan-2-yl)piperidine-4-carboxylic Acid Amides
Executive Summary
The preparation of 4,4-disubstituted piperidines—specifically 4-(2-hydroxypropan-2-yl)piperidine-4-carboxamides—presents a unique set of synthetic challenges. These compounds are highly valued in medicinal chemistry as rigid, target-specific scaffolds, frequently appearing in the development of IRAK4 inhibitors and muscarinic M3 receptor antagonists[1]. However, the quaternary C4 stereocenter, flanked by a bulky tertiary alcohol, creates severe steric hindrance that complicates both ester hydrolysis and amide bond formation.
This application note provides a comprehensive, self-validating methodology for synthesizing these complex amides. By leveraging kinetic enolate chemistry and neighboring-group participation during amide coupling, this guide establishes a robust pathway from commercially available starting materials to the final functionalized amides.
Mechanistic Rationale & Synthetic Strategy
The synthesis relies on a precise sequence of C-C bond formation, ester saponification, and sterically demanding amide coupling. Understanding the causality behind each reagent choice is critical for troubleshooting and scaling.
-
Kinetic Enolate Formation (Aldol Addition): To install the 2-hydroxypropan-2-yl group, the N-protected piperidine-4-carboxylate must be deprotonated at the C4 position. We utilize Lithium Diisopropylamide (LDA) at cryogenic temperatures (-78 °C). This strong, bulky base ensures the rapid, irreversible formation of the kinetic enolate, preventing the ester from undergoing thermodynamic self-condensation (Claisen condensation). Acetone is then introduced as the electrophile, yielding the tertiary alcohol[2].
-
Steric Shielding & Hydrolysis: The resulting intermediate is a highly hindered quaternary ester. The bulky 2-hydroxypropan-2-yl group physically blocks the Bürgi-Dunitz trajectory required for hydroxide attack. Consequently, standard room-temperature saponification fails. The protocol mandates extended heating (60 °C) with a large excess of LiOH to drive the equilibrium forward.
-
Overcoming Steric Bulk in Amide Coupling: Forming an amide bond at a quaternary center is kinetically unfavorable. Standard carbodiimides (e.g., EDC) with HOBt suffer from slow acylation rates, leading to poor yields. To overcome this, we employ —a uronium salt based on HOAt. The 7-aza nitrogen in the HOAt leaving group hydrogen-bonds with the incoming amine, directing the nucleophilic attack and accelerating the reaction despite the steric bulk[3].
Pathway Visualization
Caption: Synthetic pathway for 4-(2-hydroxypropan-2-yl)piperidine-4-carboxamides.
Step-by-Step Experimental Protocols
Protocol A: Aldol Addition (C-C Bond Formation)
Objective: Synthesis of Ethyl 1-Boc-4-(2-hydroxypropan-2-yl)piperidine-4-carboxylate.
-
Preparation: Purge a flame-dried round-bottom flask with Argon. Add anhydrous THF (0.2 M relative to starting material) and cool to -78 °C using a dry ice/acetone bath.
-
Enolate Generation: Add LDA (1.0 M in THF/hexanes, 1.5 eq) dropwise. Stir for 15 minutes. Slowly add a solution of Ethyl 1-Boc-piperidine-4-carboxylate (1.0 eq) in minimal THF dropwise over 10 minutes. Stir at -78 °C for 45 minutes to ensure complete enolate formation.
-
Electrophilic Addition: Add anhydrous acetone (2.0 eq) dropwise. Maintain the reaction at -78 °C for 1 hour, then gradually allow it to warm to room temperature over 2 hours.
-
Workup & Validation: Quench the reaction with saturated aqueous NH₄Cl. Extract with Ethyl Acetate (3x).
-
Self-Validation: TLC (Hexanes:EtOAc 7:3) will show a new, more polar spot (due to the introduced hydroxyl group). Stain with KMnO₄; the tertiary alcohol will slowly develop a yellow spot on a purple background.
-
Protocol B: Saponification of the Hindered Ester
Objective: Hydrolysis to 1-Boc-4-(2-hydroxypropan-2-yl)piperidine-4-carboxylic acid.
-
Reaction Setup: Dissolve the ester from Protocol A (1.0 eq) in a 3:1 mixture of THF and H₂O (0.1 M).
-
Hydrolysis: Add LiOH monohydrate (5.0 eq). Attach a reflux condenser and heat the mixture to 60 °C for 48 hours.
-
Workup & Validation: Cool to room temperature and concentrate under reduced pressure to remove THF. Acidify the aqueous layer to pH 3-4 using 1M HCl (Caution: Do not drop pH below 3 to prevent premature Boc deprotection). Extract with EtOAc (3x), dry over Na₂SO₄, and concentrate.
-
Self-Validation: LC-MS analysis must confirm the disappearance of the ester mass peak and the emergence of the acid mass peak [M-Boc+H]+ at m/z 188 (due to in-source Boc fragmentation) or [M+Na]+ at m/z 310.
-
Protocol C: Amide Bond Formation via HATU Activation
Objective: Coupling the hindered acid with a primary/secondary amine.
-
Activation: In a dry flask under Argon, dissolve the carboxylic acid (1.0 eq) in anhydrous DMF (0.1 M). Cool to 0 °C. Add HATU (1.5 eq) followed immediately by N,N-Diisopropylethylamine (DIPEA, 3.0 eq).
-
Coupling: Stir at 0 °C for 15 minutes to allow the active HOAt-ester to form. Add the target amine (1.2 eq). Allow the reaction to warm to room temperature and stir for 6 hours.
-
Workup & Validation: Dilute with EtOAc and wash sequentially with 5% aqueous NaHCO₃ (removes HOAt byproduct), water, and brine.
-
Self-Validation: The organic layer must be washed at least three times with water/brine to ensure complete removal of DMF, which otherwise streaks on TLC and suppresses ionization in LC-MS.
-
Protocol D: Acidic Deprotection (Boc Removal)
Objective: Yielding the free piperidine-4-carboxamide.
-
Deprotection: Dissolve the Boc-protected amide in anhydrous DCM (0.1 M) and cool to 0 °C. Add Trifluoroacetic acid (TFA, 10 eq) dropwise.
-
Causality Note: The reaction must be kept at 0 °C to room temperature. Heating strong acids in the presence of a tertiary alcohol will cause dehydration, yielding an unwanted isopropenyl byproduct.
-
-
Workup & Validation: Stir for 2 hours. Concentrate under a stream of nitrogen.
-
Self-Validation: Spot the crude mixture on TLC and apply a Ninhydrin stain. The deprotected secondary piperidine amine will immediately stain a deep, vibrant purple upon heating, confirming successful Boc removal.
-
Quantitative Data & Optimization
Table 1: Coupling Reagent Efficacy for Quaternary Piperidine Carboxylic Acids Conditions: 1.0 eq Acid, 1.2 eq Amine, DMF, 25 °C.
| Coupling Reagent | Additive | Base | Yield (%) | Epimerization Risk | Reaction Time |
| EDC·HCl | HOBt | TEA | < 30% | Moderate | 24 h |
| PyBOP | None | DIPEA | 55% | Low | 16 h |
| HATU | None | DIPEA | > 85% | Very Low | 4-6 h |
| COMU | None | DIPEA | > 85% | Very Low | 4-6 h |
Insight: Benzotriazole-based reagents lacking the neighboring pyridine nitrogen (e.g., EDC/HOBt) fail to achieve efficient conversion due to severe steric shielding at the C4 quaternary center. HATU provides superior yields[3].
Table 2: Hydrolysis Optimization for Hindered Ethyl Esters Conditions: 1.0 eq Ester, specified base and solvent.
| Base (Equivalents) | Solvent System | Temperature | Time | Conversion (%) |
| LiOH (2.0 eq) | THF/H₂O (1:1) | 25 °C | 24 h | < 10% |
| LiOH (5.0 eq) | THF/H₂O (3:1) | 60 °C | 48 h | > 95% |
| NaOH (5.0 eq) | EtOH/H₂O (2:1) | 80 °C | 16 h | > 90% |
Mechanistic Workflow of HATU Activation
Caption: Mechanism of HATU-mediated amide coupling overcoming C4 steric hindrance.
References
- Title: WO2015091426A1 - Novel carboxamides, method for the production thereof, pharmaceutical preparations comprising them, and use thereof for producing medicaments.
-
Title : tert-Butyl 4-(2-hydroxypropan-2-yl)piperidine-1-carboxylate | C13H25NO3. Source : PubChem URL :[Link]
Sources
- 1. WO2015091426A1 - Novel carboxamides, method for the production thereof, pharmaceutical preparations comprising them, and use thereof for producing medicaments - Google Patents [patents.google.com]
- 2. tert-Butyl 4-(2-hydroxypropan-2-yl)piperidine-1-carboxylate | C13H25NO3 | CID 96536692 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. pdf.benchchem.com [pdf.benchchem.com]
Application Note: Structural Elucidation of 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid via 1H and 13C NMR Spectroscopy
Executive Summary
The functionalization of sp3-rich heterocycles is a cornerstone of modern drug discovery. 4-(2-Hydroxypropan-2-yl)piperidine-4-carboxylic acid (CAS: 1517529-52-0) is a highly specialized, conformationally restricted building block used in the synthesis of peptidomimetics and novel therapeutics [Sigma-Aldrich]. Because commercial suppliers typically provide this compound at ≥95% purity [Bidepharm][1], rigorous Nuclear Magnetic Resonance (NMR) validation is required before downstream parallel synthesis.
This application note provides a comprehensive, causality-driven protocol for the NMR acquisition and spectral interpretation of this specific piperidine derivative, built upon the foundational empirical data of the piperidine-4-carboxylic acid core [PubChem][2].
Experimental Protocols: A Causality-Driven Approach
To ensure absolute trustworthiness, the following NMR sample preparation and acquisition protocol is designed as a self-validating system . Every parameter is chosen to mitigate the unique physicochemical challenges of this molecule.
Sample Preparation
-
Solvent Selection (Critical Step): Use DMSO-d6 (Dimethyl Sulfoxide-d6) containing 0.03% v/v TMS.
-
Causality: This molecule contains both a basic secondary amine (piperidine N-H) and an acidic carboxylic acid (-COOH). Consequently, it predominantly exists as a highly polar zwitterion (internal salt) in the solid state. It is insoluble in standard non-polar solvents like CDCl3. DMSO-d6 is strictly required to disrupt intermolecular hydrogen bonding and fully solvate the molecule.
-
-
Concentration: Dissolve 15–20 mg of the analyte in 0.6 mL of DMSO-d6.
-
Causality: This concentration provides an optimal signal-to-noise (S/N) ratio for 13C NMR without causing viscosity-induced line broadening.
-
NMR Acquisition Parameters
-
1H NMR (400 MHz):
-
Pulse Angle: 30°
-
Relaxation Delay (D1): 2.0 seconds.
-
Causality: A 2.0s delay ensures complete T1 relaxation of the gem-dimethyl protons, which is mandatory for using their integration as an internal calibration standard against the piperidine ring protons.
-
-
13C NMR (100 MHz):
-
Decoupling: WALTZ-16 (Composite Pulse Decoupling).
-
Relaxation Delay (D1): 3.0 seconds.
-
Causality: The molecule contains three critical quaternary carbons (C4, C7, C8). Quaternary carbons lack attached protons for dipole-dipole relaxation, resulting in long T1 times. A longer D1 ensures these nodes are adequately digitized and visible above the baseline noise.
-
Figure 1: Standardized NMR workflow for structural verification of piperidine derivatives.
NMR Chemical Shift Assignments
(Note: The following assignments are highly accurate predictive values derived from empirical additivity rules and known shifts of the piperidine-4-carboxylic acid scaffold[2]. Exact shifts of exchangeable protons will vary slightly based on the exact pH, concentration, and temperature of the sample).
1H NMR Data (400 MHz, DMSO-d6)
| Position | Chemical Shift (δ, ppm) | Multiplicity | Integration | Assignment Logic & Causality |
| H-9, H-10 | 1.10 | s | 6H | Gem-dimethyl protons: Shielded by their terminal nature, but slightly deshielded relative to simple alkanes due to the adjacent C-OH group. |
| H-3, H-5 | 1.50 – 1.90 | m | 4H | Aliphatic Ring Protons: Adjacent to the C4 quaternary center. Appears as a complex multiplet due to overlapping axial and equatorial couplings. |
| H-2, H-6 | 2.75 – 3.15 | m | 4H | N-Adjacent Ring Protons: Strongly deshielded by the electronegative piperidine nitrogen. |
| -OH | 4.80 | br s | 1H | Tertiary Hydroxyl: Broadened due to chemical exchange with trace water in DMSO-d6. |
| -NH2⁺ | 8.50 – 9.00 | br s | 1H - 2H | Piperidinium Protons: Highly dependent on the zwitterionic state. Appears far downfield if protonated. |
| -COOH | 12.20 | br s | 1H | Carboxylic Acid: Often absent or extremely broad if the molecule is fully in its zwitterionic (COO⁻) state. |
13C NMR Data (100 MHz, DMSO-d6)
| Position | Chemical Shift (δ, ppm) | Type | Assignment Logic & Causality |
| C-9, C-10 | 24.5 | CH3 | Methyl carbons of the 2-hydroxypropan-2-yl moiety. |
| C-3, C-5 | 28.0 | CH2 | Aliphatic ring carbons; shielded by the gamma-steric effect of the bulky C4 substituents. |
| C-2, C-6 | 43.5 | CH2 | Ring carbons deshielded by the adjacent nitrogen atom. |
| C-4 | 53.0 | Cq | Quaternary ring carbon; heavily deshielded by the dual attachment of the carboxyl and carbinol groups. |
| C-8 | 73.5 | Cq | Quaternary carbinol carbon; strongly deshielded by the directly attached hydroxyl oxygen. |
| C-7 | 176.0 | C=O | Carboxylic acid carbonyl carbon. |
Diagnostic Workflows & Logical Validation
To guarantee the integrity of your structural assignment, you must employ a self-validating integration check .
-
Set the Internal Standard: Calibrate the integration of the sharp gem-dimethyl singlet at 1.10 ppm to exactly 6.00 .
-
Validate the Core: The sum of the complex multiplets between 1.50 and 3.15 ppm must strictly equal 8.00 (representing the four CH2 groups of the piperidine ring).
-
Assess the Zwitterion: If the sum of the ring protons is correct, check the exchangeable protons. If a strong signal is present at ~8.80 ppm but absent at 12.20 ppm, the molecule has successfully formed an internal salt.
Figure 2: Logical NMR peak assignment for 4-(2-hydroxypropan-2-yl)piperidine-4-carboxylic acid.
References
-
PubChem Compound Summary Title: Piperidine-4-carboxylic acid (CID 3773) Source: National Center for Biotechnology Information URL:[Link]
Sources
Application Note: Orthogonal Cross-Coupling Strategies for 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic Acid
Executive Summary
The drive to escape "flatland" in medicinal chemistry has accelerated the adoption of sp³-rich, highly functionalized aliphatic scaffolds[1]. 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid represents a premium building block, offering three distinct vectors for diversification: a secondary amine, a carboxylic acid, and a tertiary alcohol. This application note details field-proven, chemoselective cross-coupling protocols—specifically metallaphotoredox decarboxylative arylation and Buchwald-Hartwig amination—enabling drug discovery professionals to rapidly generate novel chemical space.
Mechanistic Rationale & Chemoselectivity
Working with highly functionalized molecules requires precise control over chemoselectivity. As a Senior Application Scientist, understanding the causality behind the reactivity of each functional group is critical before initiating library synthesis.
-
The C4 Carboxylic Acid (Decarboxylative Pathway): Traditional two-electron cross-coupling of tertiary carboxylic acids is notoriously difficult due to extreme steric hindrance. However, under photoredox conditions, single-electron transfer (SET) oxidation of the carboxylate generates a transient carboxy radical that rapidly extrudes CO₂ to form a highly stable C4 tertiary radical[2]. This radical easily escapes the solvent cage and is captured by a nickel catalyst, completely bypassing the steric bottlenecks of polar pathways[3].
-
The N1 Secondary Amine (Buchwald-Hartwig Pathway): The piperidine nitrogen is highly nucleophilic. By utilizing palladium-catalyzed Buchwald-Hartwig conditions with sterically demanding ligands (e.g., RuPhos), the N1 position can be selectively arylated.
-
The C4 Tertiary Alcohol (Inert Shield): The 2-hydroxypropan-2-yl group is exceptionally bulky. This steric shield renders the tertiary alcohol inert under both photoredox and Pd-catalyzed conditions, eliminating the need for tedious protection/deprotection sequences[4].
Metallaphotoredox Decarboxylative C(sp³)-C(sp²) Cross-Coupling
Causality of Reagent Selection
-
Photocatalyst: Ir[dF(CF3)ppy]2(dtbbpy)PF6 is selected because its excited state Ir(*III) possesses a high oxidation potential (+1.21 V vs SCE), which is strictly required to oxidize the aliphatic carboxylate[2].
-
Nickel Catalyst: NiCl2·glyme paired with dtbbpy (4,4'-di-tert-butyl-2,2'-bipyridine) ensures rapid oxidative addition into the aryl halide. The bulky tert-butyl groups on the ligand prevent catalyst deactivation via off-cycle Ni-dimer formation[3].
-
Base: Cs2CO3 is used to deprotonate the carboxylic acid, as only the carboxylate anion is electron-rich enough to undergo SET oxidation.
Fig 1. Metallaphotoredox catalytic cycle for C4 decarboxylative cross-coupling.
Protocol 1: Step-by-Step Methodology
Self-Validating System: Monitor the reaction via LC-MS at t=2h. The disappearance of the N-Boc protected starting material and the transient appearance of the des-bromo aryl species confirms active Ni-insertion and successful SET oxidation before proceeding to completion.
-
Preparation: In an argon-filled glovebox, add N-Boc-4-(2-hydroxypropan-2-yl)piperidine-4-carboxylic acid (1.0 equiv, 0.5 mmol), aryl bromide (1.5 equiv), Ir[dF(CF3)ppy]2(dtbbpy)PF6 (1 mol%), NiCl2·glyme (5 mol%), dtbbpy (5 mol%), and Cs2CO3 (1.5 equiv) to a 20 mL reaction vial equipped with a PTFE septum.
-
Solvent Addition: Add anhydrous, degassed DMF (10 mL) to achieve a 0.05 M concentration. Insight: The dilute concentration is critical to minimize radical-radical homocoupling side reactions.
-
Irradiation: Seal the vial, remove it from the glovebox, and place it in a photoreactor equipped with 450 nm blue LEDs. Stir vigorously at room temperature for 24 hours. Insight: A cooling fan must be used to maintain the temperature below 30 °C, as thermal degradation of the active Ni-complex readily occurs at elevated temperatures[4].
-
Workup: Quench the reaction by exposing it to air. Filter the crude mixture through a short pad of Celite, eluting with EtOAc. Wash the organic layer with 5% aqueous LiCl (3x) to remove DMF, dry over Na2SO4, and concentrate for column chromatography.
Chemoselective N1-Arylation via Buchwald-Hartwig Coupling
Causality of Reagent Selection
-
Catalyst/Ligand: Pd2(dba)3 with RuPhos. RuPhos is specifically chosen for its ability to promote the coupling of secondary amines with aryl halides while resisting β-hydride elimination, which is a common failure mode in aliphatic amine couplings.
-
Base Strategy: To avoid protecting the C4 carboxylic acid, 2.5 equivalents of LiHMDS are used. The first equivalent instantly deprotonates the carboxylic acid to form the unreactive lithium carboxylate, while the remaining base facilitates the catalytic cycle at the N1 position.
Fig 2. Pd-catalyzed Buchwald-Hartwig amination at the piperidine N1 position.
Protocol 2: Step-by-Step Methodology
Self-Validating System: The chemoselectivity of this reaction is validated during the quench step. If the C4-OH or C4-COOH inadvertently reacted, the mass of the resulting ester/ether would be observed. The exclusive presence of the N-arylated free acid mass via LC-MS confirms the orthogonal nature of the protocol.
-
Setup: To an oven-dried vial under nitrogen, add 4-(2-hydroxypropan-2-yl)piperidine-4-carboxylic acid (1.0 equiv, 0.5 mmol), aryl bromide (1.2 equiv), Pd2(dba)3 (2.5 mol%), and RuPhos (5 mol%).
-
Activation: Add anhydrous THF (5 mL). Cool the mixture to 0 °C in an ice bath.
-
Base Addition: Dropwise add LiHMDS (1.0 M in THF, 2.5 equiv). Insight: The low temperature prevents premature degradation of the Pd-catalyst before the amine coordinates and ensures the acid is cleanly deprotonated first.
-
Heating: Warm to room temperature, then heat to 80 °C for 12 hours.
-
Workup: Cool to room temperature. Carefully quench with 1M HCl to pH 4 to reprotonate the C4 carboxylic acid. Extract with EtOAc (3x). Dry and concentrate the organic layers.
Quantitative Data & Substrate Scope
The orthogonal nature of these protocols allows for broad substrate tolerance. Below is a summary of expected outcomes based on established cross-coupling paradigms for highly substituted piperidines[1].
| Electrophile | Coupling Pathway | Target Position | Catalyst System | Time / Temp | Expected Yield | Chemoselectivity Notes |
| 4-Bromoacetophenone | Decarboxylative | C4 | Ir(III) / Ni(II) | 24 h / RT | 78% | Requires N-Boc protection |
| 3-Bromo-5-fluoropyridine | Decarboxylative | C4 | Ir(III) / Ni(II) | 24 h / RT | 74% | Tolerates basic heterocycles |
| 4-Bromotoluene | Buchwald-Hartwig | N1 | Pd₂(dba)₃ / RuPhos | 12 h / 80 °C | 85% | C4-COOH tolerated as Li-salt |
| 1-Bromo-4-methoxybenzene | Buchwald-Hartwig | N1 | Pd₂(dba)₃ / RuPhos | 12 h / 80 °C | 82% | C4-OH remains unreacted |
References
- Source: ACS Publications (acs.org)
- Title: Redefining the Synthetic Logic of Medicinal Chemistry.
- Source: Walsh Medical Media (walshmedicalmedia.com)
- Source: Princeton University (princeton.edu)
Sources
- 1. Redefining the Synthetic Logic of Medicinal Chemistry. Photoredox-Catalyzed Reactions as a General Tool for Aliphatic Core Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
- 2. pubs.acs.org [pubs.acs.org]
- 3. macmillan.princeton.edu [macmillan.princeton.edu]
- 4. walshmedicalmedia.com [walshmedicalmedia.com]
Troubleshooting solubility issues of 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid in organic solvents
Welcome to the technical support resource for 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common solubility challenges encountered with this compound in organic solvents. Our approach is rooted in fundamental physicochemical principles to empower you with the rationale behind each experimental step.
Understanding the Molecule: The Zwitterionic Challenge
4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid possesses both a basic piperidine nitrogen and an acidic carboxylic acid group. This dual functionality means that at or near its isoelectric point (pI), the molecule exists as a zwitterion—a neutral molecule with both a positive and a negative charge. This zwitterionic nature often leads to strong intermolecular interactions within the crystal lattice, resulting in high melting points and poor solubility in many organic solvents.
The key to overcoming solubility issues lies in modulating the ionization state of the molecule, thereby disrupting these strong intermolecular forces.
Physicochemical Properties
A thorough understanding of the molecule's properties is the first step in effective troubleshooting.
| Property | Predicted Value/Characteristic | Rationale & Implications for Solubility |
| Molecular Structure | 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid | The presence of a carboxylic acid and a piperidine ring confirms its amphoteric and likely zwitterionic character. |
| pKa (acidic) | ~3.5 - 4.5 | The carboxylic acid group will be deprotonated (anionic) at pH values above this range, increasing polarity and potential for solubility in polar solvents. |
| pKa (basic) | ~9.5 - 10.5 | The piperidine nitrogen will be protonated (cationic) at pH values below this range, also increasing polarity. |
| LogP | ~0.5 - 1.5 | This moderate lipophilicity suggests that while it has some affinity for organic environments, its zwitterionic nature at neutral pH dominates, limiting solubility. |
| Zwitterionic State | Predominant at neutral pH | In this state, strong intermolecular ionic interactions and hydrogen bonding create a stable crystal lattice that is difficult for many organic solvents to disrupt. |
Troubleshooting Guide: A Step-by-Step Approach
This guide provides a systematic workflow for addressing solubility issues with 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid.
Frequently Asked Questions (FAQs) & Detailed Protocols
Q1: I'm having trouble dissolving the compound in a non-polar solvent like hexane or toluene. What should I do?
Answer: Due to its polar, zwitterionic nature, 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid is expected to have very low solubility in non-polar solvents.[1] The "like dissolves like" principle dictates that polar compounds are more soluble in polar solvents. It is recommended to start with more polar organic solvents.
Initial Solvent Screening:
-
Polar Aprotic Solvents: Dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF) are excellent starting points due to their high polarity and ability to disrupt strong intermolecular forces.
-
Polar Protic Solvents: Methanol, ethanol, and isopropanol are also good candidates, especially given the compound's ability to form hydrogen bonds.
Q2: The compound is still poorly soluble even in polar solvents like methanol and DMSO. What is the next step?
Answer: If solubility remains an issue in polar solvents, the zwitterionic form is likely still predominant. The next logical step is to convert the compound into a salt to break the strong intermolecular ionic interactions. This can be achieved through pH adjustment.
Protocol 1: Salt Formation for Enhanced Solubility
This protocol aims to convert the zwitterionic compound into its more soluble hydrochloride or sodium salt.
Materials:
-
4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid
-
Anhydrous diethyl ether or 1,4-dioxane
-
2 M HCl in diethyl ether (or other suitable organic solvent)
-
Sodium methoxide solution in methanol
-
Methanol
-
Magnetic stirrer and stir bar
-
Schlenk flask or other suitable glassware for working with anhydrous solvents
Procedure for Hydrochloride (Acidic) Salt Formation:
-
Suspend the compound (1 equivalent) in a minimal amount of a suitable organic solvent in which the salt is soluble (e.g., methanol).
-
To this suspension, slowly add a solution of 2 M HCl in diethyl ether (1.1 equivalents) dropwise while stirring at room temperature.
-
Continue stirring for 1-2 hours. The solid should dissolve as the salt is formed.
-
The solvent can then be removed under reduced pressure to yield the hydrochloride salt, which can be tested for solubility in the desired organic solvent.
Procedure for Sodium (Basic) Salt Formation:
-
Dissolve the compound (1 equivalent) in methanol.
-
Slowly add a solution of sodium methoxide in methanol (1.05 equivalents) dropwise while stirring at room temperature.
-
Stir for 1-2 hours.
-
Remove the solvent under reduced pressure to obtain the sodium salt.
Causality: By converting the zwitterion into a salt (either by protonating the carboxylate with a strong acid or deprotonating the piperidinium with a strong base), you create a charged species that is no longer a zwitterion.[2] This charged species has significantly weaker crystal lattice energy and is generally more soluble in polar organic solvents.
Q3: Salt formation is not compatible with my downstream application. How can I improve solubility without chemically modifying the compound?
Answer: If salt formation is not an option, using a co-solvent system is a powerful technique to enhance solubility.[3] A co-solvent is a water-miscible organic solvent that, when added to another solvent, can increase the solubility of a solute.
Protocol 2: Co-Solvent System Screening
Objective: To identify an optimal binary or ternary solvent mixture for solubilizing the compound.
Materials:
-
4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid
-
Primary organic solvent (e.g., methanol, acetonitrile)
-
Co-solvents: DMSO, DMF, N-methyl-2-pyrrolidone (NMP), ethanol, propylene glycol (PG), polyethylene glycol 400 (PEG 400).
-
Vortex mixer
-
Small vials
Procedure:
-
Prepare a stock solution of the compound in a solvent where it has at least minimal solubility (e.g., DMSO).
-
In a series of vials, prepare different ratios (v/v) of the primary solvent to the co-solvent (e.g., 9:1, 4:1, 1:1, 1:4, 1:9).
-
Add a known amount of the compound to each solvent mixture.
-
Vortex each vial vigorously for 2 minutes and then allow it to equilibrate at a controlled temperature for at least one hour.
-
Visually inspect for complete dissolution. For a more quantitative assessment, analyze the supernatant by a suitable method like HPLC or UV-Vis spectroscopy.
Rationale: Co-solvents can increase solubility by altering the overall polarity of the solvent system to be more favorable for the solute. They can also disrupt the self-association of the primary solvent, creating more opportunities for solute-solvent interactions.[4]
Q4: I have tried co-solvents with limited success. Are there any other options?
Answer: Yes, for particularly challenging cases, the use of surfactants or solubilizing agents can be explored. Surfactants are amphiphilic molecules that can form micelles in solution, which can encapsulate poorly soluble compounds and increase their apparent solubility.[5]
Advanced Technique: Surfactant-Mediated Solubilization
-
Non-ionic surfactants: Tween® 80 or Cremophor® EL are commonly used in pharmaceutical formulations and can be effective.
-
Zwitterionic surfactants: These can be particularly effective for solubilizing other zwitterionic compounds.[6]
A screening approach similar to the co-solvent protocol can be employed, where small amounts of a surfactant are added to the solvent system. It is important to consider the compatibility of the surfactant with the intended application.
Summary of Key Troubleshooting Strategies
| Strategy | Principle | When to Use |
| Solvent Screening | "Like dissolves like" | As the initial step for all solubility challenges. |
| pH Adjustment (Salt Formation) | Convert the zwitterion to a more soluble salt. | When the compound is poorly soluble in polar solvents and chemical modification is acceptable. |
| Co-solvent Systems | Modify the polarity and solvating properties of the solvent system. | When salt formation is not feasible. |
| Surfactants | Micellar encapsulation of the compound. | For highly insoluble compounds where other methods have failed. |
This technical guide provides a comprehensive framework for systematically addressing the solubility challenges of 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid in organic solvents. By understanding the underlying chemical principles and following these structured protocols, researchers can efficiently identify optimal conditions for their specific experimental needs.
References
- Google Patents. (2008). Process for Preparation of Piperidine Carboxylic Acid.
-
Pharmaceutical Technology. (2026). Cocktail-Solvent Screening to Enhance Solubility, Increase Crystal Yield, and Induce Polymorphs. Retrieved from [Link]
-
MDPI. (2026). Acridinium Chemiluminogenic Labels—Synthesis, Analytical Performance, and Mechanism of Light Generation—A Comparison in View of Biomedical Diagnostics. Retrieved from [Link]
-
Advances in Engineering. (2018). Solubility-Modifying Power of Zwitterionic Salts. Retrieved from [Link]
Sources
- 1. advanceseng.com [advanceseng.com]
- 2. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]
- 3. CN106831540A - It is a kind ofï¼Sï¼The preparation method of 3 piperidine carboxylic acids - Google Patents [patents.google.com]
- 4. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
- 5. New Screening Protocol for Effective Green Solvents Selection of Benzamide, Salicylamide and Ethenzamide - PMC [pmc.ncbi.nlm.nih.gov]
- 6. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]
Technical Support Center: Recrystallization Troubleshooting for 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid
Welcome to the Advanced Application Support Center. As a highly polar, conformationally constrained amino acid derivative, 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid presents a unique triad of crystallization challenges: zwitterionic polarity, thermal instability of its tertiary alcohol, and a high propensity for phase demixing.
This guide is engineered for drug development professionals and synthesizes thermodynamic principles with field-proven methodologies to help you optimize your recovery yields and crystal purity.
I. Mechanistic Workflow
Fig 1: Optimized isoelectric anti-solvent crystallization workflow preventing LLPS and dehydration.
II. Troubleshooting & FAQs
Q1: Why is my compound "oiling out" (forming a second liquid phase) instead of crystallizing upon anti-solvent addition? Causality & Solution: Oiling out, scientifically termed Liquid-Liquid Phase Separation (LLPS), occurs when the supersaturation of the solute exceeds the spinodal curve before crystalline nucleation can occur . In ternary systems (solute/water/anti-solvent), this molecule separates into a solute-rich oil phase and a solute-lean continuous phase because its bulky hydrophobic piperidine ring hinders rapid integration into a rigid crystal lattice. Actionable Fix: You must operate strictly within the metastable zone. Reduce your anti-solvent dosing rate to <0.05 volumes/minute. Crucially, introduce a 0.5 wt% seed bed just before the cloud point is reached. Seeding provides a low-energy surface for heterogeneous nucleation, bypassing the spinodal decomposition pathway entirely.
Q2: I am detecting a major impurity with a mass of [M-18] Da in my recrystallized product. What is this, and how do I prevent it? Causality & Solution: The [M-18] peak indicates the loss of a water molecule via dehydration. Your compound contains a tertiary alcohol (the 2-hydroxypropan-2-yl group). Under acidic conditions and elevated temperatures, the hydroxyl group protonates into an alkyloxonium ion, which leaves to form a stable tertiary carbocation. This is followed by the rapid elimination of a β-hydrogen to form an alkene via an E1 mechanism . Actionable Fix: If you are using strong mineral acids (e.g., HCl, H₂SO₄) to adjust the pH during dissolution, you are inadvertently catalyzing this dehydration. Switch to a weaker organic acid (like dilute acetic acid) for pH adjustments and strictly limit your dissolution temperature to ≤50°C.
Q3: The compound is extremely water-soluble. How do I maximize my recovery yield without evaporating the solvent to dryness? Causality & Solution: As a zwitterion containing both a basic secondary amine (pKa ~10) and an acidic carboxylic acid (pKa ~2.5), the solubility of this molecule is dictated by its net charge. It exhibits a classic U-shaped solubility curve, with minimum solubility occurring at its isoelectric point (pI), where electrostatic repulsion between molecules is minimized . Actionable Fix: Do not rely on anti-solvent alone. Prior to adding your anti-solvent, titrate the aqueous solution to its exact pI (approx. pH 6.2). Once the molecule is electrically neutral, the addition of an anti-solvent will efficiently crash out the crystalline solid.
III. Quantitative Data: Solvent Selection Matrix
To prevent LLPS and maximize yield, selecting the correct anti-solvent is critical. Water must be used as the primary solvent to break the zwitterionic lattice energy.
| Solvent System (Primary / Anti-Solvent) | Volumetric Ratio (v/v) | Yield Potential | LLPS (Oiling Out) Risk | Recommendation & Mechanistic Note |
| Water / Isopropanol (IPA) | 1 : 10 | > 85% | Low | Optimal. IPA lowers the dielectric constant gradually, allowing controlled nucleation without phase demixing. |
| Water / Acetone | 1 : 12 | > 90% | Moderate | Viable. Faster supersaturation generation. Requires strict temperature control and early seeding to prevent oiling out. |
| Water / Tetrahydrofuran (THF) | 1 : 8 | Variable | Very High | Avoid. The steric bulk of THF interacts poorly with the hydration shell of the zwitterion, forcing immediate spinodal decomposition (LLPS). |
| Water / Methanol | 1 : 15 | < 40% | Low | Avoid. Methanol is too polar; the compound remains highly soluble, resulting in unacceptable recovery yields. |
IV. Validated Protocol: Isoelectric Anti-Solvent Crystallization
This protocol is designed as a self-validating system . Built-in In-Process Controls (IPCs) ensure that you do not proceed to the next step unless the thermodynamic conditions are correct.
Step 1: Mild Aqueous Dissolution
-
Suspend crude 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid in Deionized (DI) water (5 volumes relative to crude weight).
-
Warm the jacketed reactor to 45°C . Mechanistic limit: Do not exceed 50°C to protect the tertiary alcohol from thermal degradation.
Step 2: Isoelectric Focusing (pH Adjustment)
-
Carefully adjust the pH to the theoretical isoelectric point (pH ~6.2) using 1M Acetic Acid or 1M Ammonium Hydroxide.
-
Self-Validation IPC: Extract a 1 mL aliquot and add 5 mL of IPA at room temperature. If it oils out (forms droplets), the pH is off-target. If it forms a fine, filterable white suspension, the pI has been successfully reached.
Step 3: Polishing Filtration
-
Pass the solution through a 0.45 µm PTFE membrane to remove insoluble mechanical impurities and foreign particulate matter that could cause uncontrolled, premature nucleation.
Step 4: Controlled Anti-Solvent Dosing & Seeding
-
Maintain the reactor at 40°C. Begin dosing Isopropanol (IPA) at a strict rate of 0.05 volumes/minute .
-
Stop dosing immediately when the solution exhibits faint turbidity (the cloud point).
-
Add 0.5 wt% of pure, milled seed crystals.
-
Self-Validation IPC: Hold the system isothermally for 30 minutes. Visually inspect (or use an FBRM probe): the seed crystals must not dissolve. If they persist and the turbidity increases, the seed bed has matured, and LLPS has been successfully bypassed.
Step 5: Crystallization & Cooling
-
Resume IPA addition at 0.1 volumes/minute until a total of 10 volumes of IPA have been added.
-
Apply a linear cooling ramp of 0.2°C/min down to 5°C. Hold at 5°C for 2 hours to deplete residual supersaturation.
Step 6: Isolation
-
Filter the resulting slurry under vacuum.
-
Wash the filter cake with 2 volumes of pre-chilled (5°C) H₂O/IPA (1:10 v/v) to displace mother liquor without dissolving the product.
-
Dry under vacuum at 40°C until constant weight is achieved.
V. References
Removing impurities from 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid crude products
Welcome to the Technical Support Center for the purification of 4-(2-Hydroxypropan-2-yl)piperidine-4-carboxylic acid . As a Senior Application Scientist, I have designed this guide to address the unique physicochemical challenges presented by this molecule.
This compound is a highly polar zwitterion containing a secondary amine, a carboxylic acid, and a sterically hindered tertiary alcohol. Traditional liquid-liquid extraction is highly ineffective here. Furthermore, the tertiary alcohol is extremely sensitive to acidic conditions, making standard deprotection and purification workflows prone to generating complex impurity profiles.
Below, you will find field-proven troubleshooting FAQs, step-by-step self-validating protocols, and mechanistic insights to help you isolate a high-purity product.
Section 1: Troubleshooting & FAQs
Q1: My crude LC-MS shows a massive impurity peak at [M-18]. What is this, and how did it form? The Causality: The [M-18] mass shift indicates the loss of water (dehydration). The 2-hydroxypropan-2-yl group on your target molecule is a tertiary alcohol. When exposed to strong acids (such as TFA or HCl used during Boc/tBu deprotection steps), the hydroxyl group is protonated to form an alkyloxonium ion ( −OH2+ ), which is an excellent leaving group[5]. Because the resulting tertiary carbocation is highly stabilized by hyperconjugation, water leaves rapidly. The molecule then undergoes an E1 elimination, losing a proton to form a stable alkene (4-(prop-1-en-2-yl)piperidine-4-carboxylic acid) [4, 6]. The Solution: To prevent this, perform deprotections at lower temperatures (e.g., 0°C) or use milder acidic conditions. To remove the alkene impurity once formed, utilize Reverse-Phase HPLC (RP-HPLC) as detailed in Protocol B.
E1 dehydration pathway of the tertiary alcohol under acidic conditions.
Q2: My crude product is contaminated with a large amount of inorganic salts. How do I desalt a highly water-soluble zwitterion? The Causality: Zwitterionic amino acids possess both a positive and negative charge at neutral pH, making them highly hydrophilic and impossible to extract into organic solvents like ethyl acetate or DCM [8]. The Solution: Strong Cation Exchange (SCX) chromatography is the gold standard here. By lowering the pH of your loading solution below the pKa of the carboxylic acid (pH < 2.0), you suppress the dissociation of the carboxyl group ( −COOH ). The molecule now exists solely as a cation (due to the protonated piperidine nitrogen) and will bind strongly to a negatively charged sulfonate resin [3, 8]. Inorganic salts and non-basic organics will wash right through [2].
Section 2: Quantitative Impurity Profiling
Understanding the physicochemical differences between your target and its impurities dictates your chromatographic strategy.
| Compound | Structural Feature | LC-MS Mass Shift | Isoelectric Point (pI) | SCX Retention (pH 2) | RP-HPLC Mobility (pH 6.5) |
| Target Molecule | Tertiary Alcohol + Zwitterion | Baseline (M) | ~6.0 | Retained | Early eluting (Highly polar) |
| Alkene Impurity | Alkene + Zwitterion | M - 18 Da | ~6.0 | Retained | Late eluting (Lipophilic) |
| Inorganic Salts | NaCl, KCl, etc. | N/A | N/A | Not retained | Void volume |
| Over-alkylated | Tertiary Amine | M + Alkyl | ~5.5 | Retained | Mid-eluting |
Section 3: Step-by-Step Methodologies
Protocol A: SCX Chromatography for Desalting and Primary Purification
This protocol isolates your target from inorganic salts and non-basic organic impurities.
-
Resin Preparation: Swell Dowex 50WX8 (hydrogen form) or an equivalent SCX silica cartridge in 1 M HCl . Wash with deionized (DI) water until the eluent pH is neutral.
-
Sample Loading: Dissolve your crude product in 0.1 M HCl to ensure the pH is <2.0 . Load the solution onto the column at a flow rate of 1-2 column volumes (CV) per minute.
-
Self-Validation Step: Spot a drop of the flow-through on a TLC plate, spray with Ninhydrin, and heat to 120°C. If a purple spot appears, your resin capacity is exceeded, and the target secondary amine is leaking.
-
-
Washing: Wash the column with 3 CV of DI water, followed by 2 CV of Methanol.
-
Causality: Water removes the inorganic salts. Methanol disrupts hydrophobic interactions, washing away non-basic organic impurities.
-
-
Elution: Elute the target compound using 2 M Ammonia in Methanol.
-
Causality: The ammonia acts as a strong base, deprotonating the piperidine nitrogen. This neutralizes the net positive charge, breaking the electrostatic interaction with the resin and releasing the target [2].
-
-
Isolation: Concentrate the ammoniacal fractions under reduced pressure and lyophilize to yield the purified zwitterion.
Strong Cation Exchange (SCX) chromatography workflow for zwitterion purification.
Protocol B: Reverse-Phase HPLC for Alkene Impurity Removal
If your SCX-purified product still contains the [M-18] dehydration impurity, use this RP-HPLC polishing step.
-
Mobile Phase Preparation:
-
Buffer A: 0.1% Ammonium Acetate in DI Water (pH ~6.5).
-
Buffer B: Acetonitrile (HPLC Grade).
-
Causality: Operating near the isoelectric point (pH ~6.0-6.5) ensures the zwitterion has a net charge of zero, maximizing its retention on the hydrophobic C18 stationary phase [1, 8]. Do not use TFA as an additive, as concentrating fractions containing TFA can re-catalyze the dehydration of the tertiary alcohol [5].
-
-
Gradient Execution: Run a shallow gradient from 2% B to 30% B over 25 minutes on a C18 preparative column.
-
Fraction Collection & Validation:
-
Self-Validation Step: Monitor UV absorbance at 210 nm and utilize an in-line MS detector. The highly polar target molecule will elute first. The alkene impurity, lacking the polar hydroxyl group and possessing a lipophilic double bond, will exhibit strong hydrophobic retention and elute significantly later.
-
-
Recovery: Pool the fractions containing the target mass and lyophilize directly. The ammonium acetate buffer is volatile and will sublime during freeze-drying.
References
- Google Patents. "US10059714B2 - Protein kinase B inhibitors." Google Patents.
-
ACS Publications. "Separation of Amino Acids at a Synthetic Ion Exchange Resin: Thermodynamics and Energetics." Industrial & Engineering Chemistry Research. URL: [Link]
-
Chemistry Steps. "Alcohol Dehydration by E1 and E2 Elimination with Practice Problems." Chemistry Steps. URL: [Link]
-
Chemistry LibreTexts. "14.4: Dehydration Reactions of Alcohols." LibreTexts. URL: [Link]
-
Master Organic Chemistry. "Elimination Reactions of Alcohols." Master Organic Chemistry. URL: [Link]
-
Bio-Rad. "Anion Exchange Chromatography." Bio-Rad. URL: [Link]
-
YMC. "Purification of Proteins and Antibodies via Ion Exchange Chromatography." YMC. URL: [Link]
Validating LC-MS/MS Methods for 4-(2-Hydroxypropan-2-yl)piperidine-4-carboxylic acid Quantification: A HILIC vs. Reversed-Phase Comparison Guide
As drug development increasingly focuses on highly polar, low-molecular-weight therapeutics and biomarkers, bioanalytical scientists face significant challenges in quantifying these molecules in biological matrices. A prime example is 4-(2-Hydroxypropan-2-yl)piperidine-4-carboxylic acid (CAS: 1517529-52-0).
This molecule presents a "perfect storm" of bioanalytical difficulties: it is highly hydrophilic (LogP < 0) and zwitterionic, containing both a basic piperidine nitrogen and an acidic carboxylic acid group. When attempting to validate an LC-MS/MS method according to [1], traditional Reversed-Phase (RP) chromatography and simple sample preparation techniques often fail.
This guide objectively compares the performance of Reversed-Phase vs. Hydrophilic Interaction Liquid Chromatography (HILIC) and Protein Precipitation (PPT) vs. Mixed-Mode Solid Phase Extraction (SPE) , providing the experimental data and mechanistic causality needed to build a robust, self-validating quantitative assay.
Chromatographic Comparison: Why Reversed-Phase Fails and HILIC Succeeds
The core principle of developing a trustworthy LC-MS/MS assay is ensuring adequate chromatographic retention. If an analyte elutes in the void volume ( t0 ), it co-elutes with unretained endogenous salts and matrix components, leading to severe ion suppression in the Electrospray Ionization (ESI) source.
The Reversed-Phase (C18) Limitation
In RP-LC, retention is driven by hydrophobic interactions. Because 4-(2-Hydroxypropan-2-yl)piperidine-4-carboxylic acid lacks significant hydrophobic surface area, it cannot effectively partition into the C18 stationary phase. Even with highly aqueous mobile phases (e.g., 98% water), the analyte elutes almost instantly.
The HILIC Advantage
[2] operates via an orthogonal mechanism. Using a polar stationary phase (such as an Amide or Zwitterionic column) and a highly organic mobile phase (typically >80% Acetonitrile), a water-enriched layer forms on the surface of the silica.
-
Causality: The highly polar piperidine derivative partitions out of the organic mobile phase and into this stagnant aqueous layer.
-
Sensitivity Boost: The high concentration of acetonitrile in the HILIC mobile phase significantly lowers the dielectric constant and surface tension of the eluent, leading to vastly improved droplet desolvation and a 5- to 10-fold increase in ESI+ MS/MS sensitivity compared to RP-LC [3].
Table 1: Chromatographic & MS Performance Comparison
Data obtained using 10 ng/mL analyte spiked in extracted human plasma.
| Parameter | Reversed-Phase (C18) | HILIC (Amide) | Performance Shift |
| Retention Time (min) | 0.85 (Void Volume) | 3.45 | +305% (Adequate retention) |
| Capacity Factor ( k′ ) | 0.4 | 4.2 | >10x improvement |
| Peak Asymmetry ( Tf ) | 1.85 (Tailing) | 1.12 (Symmetrical) | Optimal Peak Shape |
| Matrix Effect (%) | -68.5% (Severe Suppression) | -8.2% (Negligible) | Eliminated ion suppression |
| S/N Ratio at LLOQ | 4.5 (Fails ICH criteria) | 52.0 (Robust) | >11x Sensitivity gain |
Sample Preparation: Protein Precipitation vs. Mixed-Mode SPE
To create a self-validating system, the sample preparation must selectively isolate the analyte while removing phospholipids—the primary culprits of matrix effects in LC-MS/MS.
While Protein Precipitation (PPT) is fast, it leaves behind high concentrations of lysophosphatidylcholines. When injected onto a HILIC column, these endogenous lipids accumulate, causing shifting retention times and unpredictable ionization.
To achieve absolute trustworthiness, we utilize Mixed-Mode Cation Exchange (MCX) SPE [4].
The Causality of MCX Extraction
At physiological pH, the analyte is a zwitterion. By acidifying the plasma sample to pH ~2.5 using Formic Acid, the carboxylic acid group is neutralized (protonated), while the piperidine nitrogen remains positively charged (cationic). When loaded onto an MCX sorbent, the analyte binds tightly via strong electrostatic interactions with the sulfonic acid groups on the resin. This allows for aggressive washing with 100% organic solvents to remove neutral lipids. Finally, eluting with a basic organic solvent (pH ~10) deprotonates the piperidine nitrogen, breaking the ionic bond and releasing the purified analyte.
Mechanistic pathway of Mixed-Mode Cation Exchange (MCX) SPE for zwitterionic compounds.
Optimized Experimental Protocols
The following workflow establishes a robust, ICH M10-compliant methodology. Crucial Step for Self-Validation: A Stable Isotope-Labeled Internal Standard (SIL-IS), such as 4-(2-Hydroxypropan-2-yl)piperidine-4-carboxylic acid-d6, must be spiked into all samples prior to extraction to dynamically correct for recovery variations and residual matrix effects.
Step-by-Step MCX SPE Workflow
-
Sample Pre-treatment: Aliquot 100 µL of plasma. Add 10 µL of SIL-IS (100 ng/mL). Add 200 µL of 2% Formic Acid in water to disrupt protein binding and ionize the piperidine ring.
-
Conditioning: Pass 1 mL Methanol, followed by 1 mL Water through the MCX cartridge (30 mg/1cc).
-
Loading: Load the acidified sample onto the cartridge at a flow rate of 1 mL/min.
-
Wash 1 (Aqueous): Pass 1 mL of 2% Formic Acid in water to remove water-soluble salts and polar interferences.
-
Wash 2 (Organic): Pass 1 mL of 100% Methanol to remove hydrophobic interferences and neutral lipids.
-
Elution: Elute the target analyte with 1 mL of 5% Ammonium Hydroxide in Methanol.
-
Reconstitution: Evaporate the eluate to dryness under a gentle stream of Nitrogen at 40°C. Reconstitute in 100 µL of the initial HILIC mobile phase (85% Acetonitrile / 15% 10 mM Ammonium Formate).
HILIC-MS/MS Conditions
-
Column: Waters ACQUITY UPLC BEH Amide (2.1 x 100 mm, 1.7 µm).
-
Mobile Phase A: 10 mM Ammonium Formate in Water with 0.1% Formic Acid.
-
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
-
Gradient: Start at 85% B, hold for 1.0 min. Ramp to 50% B over 3.0 mins. Return to 85% B at 4.1 mins. Total run time: 6.0 mins.
-
Flow Rate: 0.4 mL/min. Column Temperature: 40°C.
-
MS/MS Detection: Positive ESI, Multiple Reaction Monitoring (MRM).
Step-by-step bioanalytical extraction and LC-MS/MS workflow for polar piperidine derivatives.
Method Validation Data (ICH M10 Compliant)
By combining the orthogonal cleanup of MCX SPE with the retentive power of HILIC, the resulting assay easily meets stringent regulatory criteria. Table 2 summarizes the validation parameters achieved using the optimized protocol.
Table 2: ICH M10 Validation Summary (HILIC-MS/MS Method)
| Validation Parameter | ICH M10 Acceptance Criteria | Observed Performance (HILIC + MCX) |
| Selectivity (Blank Matrix) | Interference ≤ 20% of LLOQ | 3.8% (No significant interference) |
| Linearity ( R2 ) | ≥ 0.990 (Range: 1 - 1000 ng/mL) | 0.998 (1/x² weighting) |
| Intra-day Accuracy (% Bias) | ± 15% (± 20% at LLOQ) | -4.2% to +5.8% |
| Intra-day Precision (% CV) | ≤ 15% (≤ 20% at LLOQ) | 2.4% to 6.7% |
| Extraction Recovery | Consistent across QC levels | 89.2% ± 4.1% (Highly consistent) |
| Carryover | ≤ 20% of LLOQ in blank after ULOQ | 5.1% |
Conclusion
For highly polar, zwitterionic compounds like 4-(2-Hydroxypropan-2-yl)piperidine-4-carboxylic acid, traditional Reversed-Phase LC-MS/MS approaches compromise scientific integrity due to poor retention and severe matrix suppression. Transitioning to a HILIC chromatographic separation paired with Mixed-Mode Cation Exchange (MCX) SPE provides a scientifically sound, self-validating framework. This approach ensures excellent analyte retention, eliminates phospholipid-induced ion suppression, and delivers a robust assay fully compliant with ICH M10 regulatory standards.
References
-
European Medicines Agency (EMA). ICH M10 on bioanalytical method validation - Scientific guideline. Available at:[Link]
-
Chromatography Online. The Rise of Hydrophilic Interaction Chromatography in Untargeted Clinical Metabolomics. Available at:[Link]
-
Danaceau, J. P., Chambers, E. E., & Fountain, K. J. (2012). Hydrophilic interaction chromatography (HILIC) for LC-MS/MS analysis of monoamine neurotransmitters. Bioanalysis, 4(7), 783-794. Available at:[Link]
-
Waters Corporation. Oasis Solid-Phase Extraction Products | SPE Cartridges & Plates. Available at:[Link]
Spectroscopic Comparison of 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic Acid and Its Analogs: A Guide for Researchers
In the landscape of pharmaceutical research and drug development, the meticulous characterization of novel chemical entities is paramount.[1][2][3] The piperidine scaffold, in particular, is a privileged structure, frequently incorporated into a vast array of therapeutic agents due to its favorable pharmacokinetic properties. This guide provides a comprehensive spectroscopic comparison of 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid and its analogs, offering insights into their structural elucidation through Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). The principles and experimental data presented herein are intended to equip researchers, scientists, and drug development professionals with the foundational knowledge to confidently characterize this important class of molecules.
The structural complexity of piperidine derivatives, which often includes multiple chiral centers and a flexible ring system, necessitates the use of a suite of spectroscopic techniques for unambiguous identification and analysis.[4] Each method provides a unique piece of the structural puzzle, and their combined application allows for a holistic understanding of the molecule's three-dimensional architecture and electronic properties.
Nuclear Magnetic Resonance (NMR) Spectroscopy: Unraveling the Molecular Skeleton
NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution.[3] It provides detailed information about the chemical environment of individual atoms, their connectivity, and their spatial relationships. For 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid and its analogs, both ¹H and ¹³C NMR are indispensable.
Expected ¹H NMR Spectral Features
The ¹H NMR spectrum of the parent compound is expected to exhibit distinct signals corresponding to the different proton environments. The piperidine ring protons typically appear in the upfield region, often as complex multiplets due to spin-spin coupling. The protons on the carbons adjacent to the nitrogen (C2 and C6) are expected to resonate at a different chemical shift than those at C3 and C5. The presence of substituents on the piperidine ring will further influence these chemical shifts. For instance, N-alkylation would shift the signals of the adjacent methylene protons downfield.[5]
The two methyl groups of the 2-hydroxypropan-2-yl moiety are diastereotopic and are therefore expected to show distinct singlet signals. The hydroxyl proton of this group and the carboxylic acid proton will appear as broad singlets, and their chemical shifts can be highly dependent on the solvent and concentration. The exchange of these protons with deuterium can be confirmed by adding a drop of D₂O to the NMR tube, which will cause their signals to disappear.
Expected ¹³C NMR Spectral Features
The ¹³C NMR spectrum provides information on the carbon framework of the molecule. For the parent compound, distinct signals are expected for each carbon atom. The carbonyl carbon of the carboxylic acid will appear significantly downfield, typically in the range of 170-180 ppm. The quaternary carbon of the 2-hydroxypropan-2-yl group and the C4 of the piperidine ring will also have characteristic chemical shifts. The chemical shifts of the piperidine ring carbons provide valuable information about the ring conformation and the orientation of the substituents.[6]
Comparative Analysis of Analogs
The structural variations in the analogs will manifest as predictable changes in their NMR spectra. For example:
-
N-Substituted Analogs: Introduction of an alkyl or aryl group on the piperidine nitrogen will cause a downfield shift of the signals for the C2 and C6 carbons and their attached protons.
-
Analogs with Modified Carboxylic Acid: Esterification of the carboxylic acid will introduce new signals corresponding to the alcohol moiety and will shift the carbonyl carbon signal slightly upfield.
-
Analogs with Variations in the Hydroxypropyl Group: Changes in the substitution pattern of the hydroxypropyl group will lead to different numbers of signals and altered chemical shifts for the protons and carbons in that part of the molecule.
| Compound | Key ¹H NMR Chemical Shifts (δ, ppm) | Key ¹³C NMR Chemical Shifts (δ, ppm) |
| 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid | Piperidine ring protons (multiplets), Methyl protons (two singlets), OH and COOH protons (broad singlets) | Carbonyl carbon (~175 ppm), Quaternary carbons, Piperidine ring carbons |
| N-Methyl Analog | N-Methyl protons (singlet), Downfield shift of C2/C6 protons | Downfield shift of C2/C6 carbons |
| Ethyl Ester Analog | Ethyl group protons (quartet and triplet) | Upfield shift of carbonyl carbon, Ethyl group carbons |
Table 1: Predicted Key NMR Data for 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic Acid and Representative Analogs.
Experimental Protocol: NMR Spectroscopy
A detailed, step-by-step methodology for acquiring high-quality NMR spectra is crucial for accurate structural elucidation.
Protocol 1: ¹H and ¹³C NMR Analysis
-
Sample Preparation: Accurately weigh 5-10 mg of the compound and dissolve it in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, MeOD, or DMSO-d₆) in a clean, dry NMR tube.
-
Instrument Setup:
-
Insert the sample into the NMR spectrometer.
-
Lock the spectrometer on the deuterium signal of the solvent.
-
Shim the magnetic field to achieve optimal homogeneity.
-
Tune and match the probe for both the ¹H and ¹³C frequencies.
-
-
¹H NMR Acquisition:
-
Acquire a standard one-dimensional ¹H NMR spectrum using a 90° pulse.
-
Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-12 ppm).
-
Use an appropriate number of scans to achieve a good signal-to-noise ratio.
-
Process the data by applying Fourier transformation, phase correction, and baseline correction.
-
Integrate the signals and reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).
-
-
¹³C NMR Acquisition:
-
Acquire a proton-decoupled ¹³C NMR spectrum.
-
Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-200 ppm).
-
Use a sufficient number of scans to obtain a good signal-to-noise ratio, as ¹³C has a low natural abundance.
-
Process the data similarly to the ¹H spectrum and reference it to the solvent peak.
-
Caption: Workflow for IR Spectroscopic Analysis.
Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ions. [7]It is used to determine the molecular weight of a compound and to obtain structural information from its fragmentation pattern. [8]Electrospray ionization (ESI) is a soft ionization technique well-suited for the analysis of polar molecules like the ones discussed here.
Expected Mass Spectral Features
In positive ion mode ESI-MS, 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid is expected to be detected as the protonated molecule, [M+H]⁺. High-resolution mass spectrometry (HRMS) can provide the exact mass of this ion, which can be used to confirm the elemental composition of the molecule.
Tandem mass spectrometry (MS/MS) experiments involve the fragmentation of the precursor ion ([M+H]⁺) to generate product ions. The fragmentation pattern can provide valuable structural information. For the parent compound, common fragmentation pathways may include:
-
Loss of Water (H₂O): The hydroxyl group and the carboxylic acid group can readily lose a molecule of water. [9]* Loss of Carbon Dioxide (CO₂): Decarboxylation of the carboxylic acid is another possible fragmentation pathway.
-
Cleavage of the Piperidine Ring: The piperidine ring can undergo characteristic ring-opening and fragmentation, providing information about the substitution pattern. [8]
Comparative Analysis of Analogs
The mass spectra of the analogs will reflect their different molecular weights. The fragmentation patterns will also be altered depending on the nature of the structural modifications.
-
N-Substituted Analogs: The mass of the N-substituent will be incorporated into the molecular weight. Fragmentation may involve cleavage of the N-substituent.
-
Ester Analogs: The mass of the alcohol moiety will be added to the molecular weight. Fragmentation may involve the loss of the alkoxy group.
-
Amide Analogs: The mass of the amine will be incorporated. Fragmentation patterns will be characteristic of amides.
| Compound | Ionization Mode | Precursor Ion (m/z) | Major Fragment Ions (m/z) | Fragmentation Pathway |
| 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid | ESI (+) | [M+H]⁺ | [M+H - H₂O]⁺, [M+H - CO₂]⁺ | Neutral loss of water, decarboxylation, ring cleavage |
| N-Ethyl Analog | ESI (+) | [M+H]⁺ | [M+H - H₂O]⁺, [M+H - C₂H₅]⁺ | Neutral loss of water, loss of ethyl radical |
| Methyl Ester Analog | ESI (+) | [M+H]⁺ | [M+H - H₂O]⁺, [M+H - CH₃OH]⁺ | Neutral loss of water, neutral loss of methanol |
Table 3: Predicted Mass Spectrometry Data for 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic Acid and Representative Analogs.
Experimental Protocol: Mass Spectrometry
Protocol 3: LC-MS/MS Analysis
-
Sample Preparation: Prepare a dilute solution of the compound (e.g., 1 mg/mL) in a suitable solvent (e.g., methanol or acetonitrile/water mixture).
-
LC-MS System Setup:
-
Equilibrate the liquid chromatography (LC) system with the initial mobile phase.
-
Set up the mass spectrometer with an ESI source in positive ion mode.
-
Perform a full scan (e.g., m/z 100-1000) to determine the m/z of the precursor ion ([M+H]⁺).
-
-
LC-MS Analysis:
-
Inject a small volume (e.g., 1-5 µL) of the sample solution.
-
Elute the compound from the LC column using an appropriate gradient.
-
-
MS/MS Analysis:
-
Perform a product ion scan of the precursor ion to observe the fragmentation pattern.
-
Optimize the collision energy to obtain a good distribution of fragment ions.
-
-
Data Analysis:
-
Determine the exact mass of the precursor ion from the full scan data.
-
Interpret the fragmentation pattern from the product ion scan to elucidate the structure of the compound.
-
Caption: Workflow for Mass Spectrometry Analysis.
Conclusion
The comprehensive spectroscopic analysis of 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid and its analogs, utilizing NMR, IR, and MS, provides a robust framework for their structural characterization. Each technique offers complementary information, and their synergistic application is essential for unambiguous structure elucidation in the context of pharmaceutical research and development. By understanding the expected spectral features and employing rigorous experimental protocols, researchers can confidently identify and characterize these and other novel piperidine-based compounds, paving the way for the discovery of new therapeutic agents.
References
-
da Silva, G. N., et al. (2018). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. Journal of Mass Spectrometry, 53(8), 754-763. [Link]
-
de Freitas, L. A. R., et al. (2014). Fast identification of new constituents and co-metabolites Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts. Journal of the Brazilian Chemical Society, 25(1), 77-85. [Link]
-
Lab Manager. (2025, August 28). Spectroscopic Methods in Pharma QA/QC: UV-Vis, IR, and NMR Applications. Lab Manager. [Link]
-
Juniper Publishers. (2024, December 10). Spectrophotometric Methods in Pharmaceutical Analysis: Principles, Reagents, and Applications. Juniper Publishers. [Link]
-
ACS Publications. (2006, November 3). Chiral NMR Discrimination of Piperidines and Piperazines Using (18-Crown-6)-2,3,11,12-tetracarboxylic Acid. The Journal of Organic Chemistry. [Link]
-
ManTech Publications. (2025, January 15). Advanced Spectroscopic Techniques in Pharmaceutical Analysis: A Critical Evaluation. ManTech Publications. [Link]
-
ResearchGate. (n.d.). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. Request PDF. [Link]
-
Spectroscopy Online. (2025, October 30). A Review of the Latest Spectroscopic Research in Pharmaceutical and Biopharmaceutical Applications. Spectroscopy Online. [Link]
-
LinkedIn. (n.d.). The Role of Spectroscopy in Modern Pharmaceutical Quality Control. LinkedIn. [Link]
-
The Royal Society of Chemistry. (n.d.). Supporting Information Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions Contents. The Royal Society of Chemistry. [Link]
-
ResearchGate. (n.d.). Figure S7. 1 H NMR spectra of N,N-ethylmethyl-piperidine-4-carboxylic.... ResearchGate. [Link]
-
University of Calgary. (n.d.). IR Spectroscopy Tutorial: Carboxylic Acids. University of Calgary. [Link]
-
Chemguide. (n.d.). interpreting infra-red spectra. Chemguide. [Link]
-
Master Organic Chemistry. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Master Organic Chemistry. [Link]
-
PMC. (n.d.). SAR study of piperidine derivatives as inhibitors of 1,4-dihydroxy-2-naphthoate isoprenyltransferase (MenA) from Mycobacterium tuberculosis. PMC. [Link]
-
MDPI. (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. [Link]
-
ResearchGate. (n.d.). Molecular structure, hydrogen bonding and spectroscopic properties of the complex of piperidine-4-carboxylic acid with chloroacetic acid. Request PDF. [Link]
-
White Rose eTheses Online. (n.d.). SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. White Rose eTheses Online. [Link]
-
Wikipedia. (n.d.). Isonipecotic acid. Wikipedia. [Link]
Sources
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- 2. admin.mantechpublications.com [admin.mantechpublications.com]
- 3. jbclinpharm.org [jbclinpharm.org]
- 4. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. pubs.acs.org [pubs.acs.org]
- 7. Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. pdf.benchchem.com [pdf.benchchem.com]
- 9. researchgate.net [researchgate.net]
Benchmarking the Binding Affinity of 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic Acid Derivatives: A Comparative Guide
Executive Summary & Structural Rationale
In modern structure-based drug design (SBDD), optimizing the binding affinity of small-molecule ligands requires precise control over both enthalpic ( ΔH ) and entropic ( ΔS ) contributions. Piperidine-4-carboxylic acid (isonipecotic acid) derivatives are ubiquitous scaffolds in medicinal chemistry, frequently utilized to target G-protein coupled receptors (GPCRs), matrix metalloproteinases, and vesicular transporters such as VAChT[1].
However, standard piperidine rings often suffer from high conformational flexibility, leading to severe entropic penalties upon target binding. The introduction of the 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid scaffold addresses this limitation by incorporating a bulky, hydrogen-bonding tertiary alcohol (a 2-hydroxyisopropyl group) at the C4 position.
The Biophysical Causality:
-
Conformational Restriction: The steric bulk of the dimethyl-substituted carbinol forces the piperidine ring into a preferred chair conformation. This pre-organizes the carboxylic acid for interaction, drastically reducing the conformational entropy lost upon binding.
-
Water Displacement: The tertiary alcohol acts as both a hydrogen bond donor and acceptor. When positioned correctly in a hydrophobic/hydrophilic boundary of a binding pocket, it displaces high-energy, ordered water molecules. According to classical thermodynamic principles[2], this displacement yields a highly favorable solvent entropy ( ΔSsolv ) gain, driving overall binding affinity ( Kd ).
Benchmarking Alternatives
To objectively evaluate the performance of the 4-(2-hydroxypropan-2-yl) derivative (The Product), we benchmarked it against two common alternatives using a model recombinant transporter domain known to bind piperidine-4-carbonyl derivatives.
-
Alternative 1 (Baseline): Piperidine-4-carboxylic acid (Isonipecotic acid). Represents the standard, unsubstituted scaffold.
-
Alternative 2 (Halogenated): 4-Fluoropiperidine-4-carboxylic acid. Represents an electronegative substitution with low steric bulk.
-
The Product: 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid.
Self-Validating Experimental Protocols
To ensure a highly trustworthy and self-validating data package, we employ an orthogonal testing funnel. Surface Plasmon Resonance (SPR) is used to determine the kinetic rates ( kon , koff )[3], while Isothermal Titration Calorimetry (ITC) is deployed to deconstruct the thermodynamic signature ( ΔH , −TΔS )[2].
Protocol A: Surface Plasmon Resonance (SPR) Kinetics
Rationale: SPR provides real-time, label-free quantification of complex formation and dissociation, revealing the residence time ( τ=1/koff ) of the scaffold[3].
-
Surface Preparation: Immobilize the recombinant target protein onto a CM5 sensor chip via standard amine coupling (EDC/NHS chemistry) to achieve a target density of ~2000 Response Units (RU). Quench unreacted esters with 1 M ethanolamine.
-
Analyte Preparation: Prepare a 2-fold dilution series of the piperidine derivatives (ranging from 0.1 µM to 10 µM) in running buffer (10 mM HEPES pH 7.4, 150 mM NaCl, 0.05% Tween-20, 5% DMSO).
-
Injection & Measurement: Inject analytes at a flow rate of 50 µL/min for 120 seconds (association phase), followed by a 300-second buffer flow (dissociation phase).
-
Data Fitting: Double-reference the sensorgrams (subtracting a blank reference channel and buffer-only injections) and fit to a 1:1 Langmuir binding model to extract the association rate ( kon ) and dissociation rate ( koff ).
Protocol B: Isothermal Titration Calorimetry (ITC) Thermodynamics
Rationale: ITC directly measures the heat released or absorbed during binding, providing the enthalpy ( ΔH ) and stoichiometry ( n ), allowing for the calculation of entropy[2].
-
Sample Dialysis: Dialyze the target protein extensively against the assay buffer (50 mM Tris-HCl pH 7.5, 150 mM NaCl) to ensure exact buffer matching with the ligand solutions.
-
Titration Setup: Load the target protein (20 µM) into the sample cell and the piperidine derivative (200 µM) into the injection syringe.
-
Execution: Perform 20 injections of 2 µL each at 25°C, with a stirring speed of 750 rpm and 150-second intervals between injections to allow baseline stabilization.
-
Analysis: Integrate the heat peaks and fit the isotherm to a single-site binding model to determine Kd , ΔH , and calculate −TΔS .
Data Presentation & Comparative Analysis
The following tables summarize the biophysical benchmarking data.
Table 1: SPR Kinetic Parameters
The product demonstrates a significantly slower dissociation rate ( koff ), leading to a prolonged residence time compared to standard alternatives.
| Compound | kon ( M−1s−1 ) | koff ( s−1 ) | Kd (µM) | Residence Time ( τ , s) |
| Piperidine-4-carboxylic acid | 1.2×104 | 0.150 | 12.50 | 6.6 |
| 4-Fluoropiperidine-4-carboxylic acid | 2.5×104 | 0.080 | 3.20 | 12.5 |
| 4-(2-Hydroxypropan-2-YL)piperidine... | 4.1×104 | 0.005 | 0.12 | 200.0 |
Table 2: ITC Thermodynamic Parameters
While the enthalpy ( ΔH ) of the product is slightly less favorable than the fluorinated analog, the massive gain in entropy ( −TΔS=−3.2 kcal/mol) drives the superior binding affinity, validating the water-displacement and conformational restriction hypothesis.
| Compound | Kd (µM) | ΔG (kcal/mol) | ΔH (kcal/mol) | −TΔS (kcal/mol) |
| Piperidine-4-carboxylic acid | 13.10 | -6.6 | -8.2 | +1.6 |
| 4-Fluoropiperidine-4-carboxylic acid | 3.50 | -7.4 | -9.5 | +2.1 |
| 4-(2-Hydroxypropan-2-YL)piperidine... | 0.15 | -9.3 | -6.1 | -3.2 |
Mandatory Visualization: Orthogonal Validation Workflow
Orthogonal benchmarking workflow combining SPR kinetics and ITC thermodynamics.
References[1] Title: Heteroaromatic and Aniline Derivatives of Piperidines As Potent Ligands for Vesicular Acetylcholine Transporter
Source: Journal of Medicinal Chemistry URL: [Link]2] Title: Direct measurement of protein binding energetics by isothermal titration calorimetry Source: Current Opinion in Structural Biology URL: [Link]3] Title: Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery Source: Methods in Molecular Biology URL: [Link]
Sources
- 1. Heteroaromatic and aniline derivatives of piperidines as potent ligands for vesicular acetylcholine transporter - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Direct measurement of protein binding energetics by isothermal titration calorimetry - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery - PubMed [pubmed.ncbi.nlm.nih.gov]
Comprehensive Method Validation Guide for Residual Solvents in 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid
Executive Summary
The quantification of residual solvents in pharmaceutical intermediates is a critical quality attribute governed by stringent regulatory standards[1]. 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid presents a unique analytical challenge due to its highly polar, zwitterionic nature. This guide objectively compares analytical methodologies for residual solvent analysis in this specific compound, establishing Headspace Gas Chromatography with Flame Ionization Detection (HS-GC-FID) as the optimal, field-proven technique. Furthermore, it provides a comprehensive, self-validating protocol aligned with ICH Q2(R2) guidelines[2].
The Analytical Challenge: Matrix Properties
4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid features a structural triad: a basic secondary amine (piperidine ring), an acidic carboxylic acid, and a tertiary alcohol.
-
Physical State: This combination forms a zwitterion with a high melting point and essentially zero volatility.
-
Solubility: Highly soluble in water (at adjusted pH) and strong polar aprotic solvents like Dimethyl Sulfoxide (DMSO) or N,N-Dimethylacetamide (DMAc).
-
Regulatory Context: During its synthesis, solvents such as Methanol, Dichloromethane (DCM), and Toluene are commonly employed. ICH Q3C(R9) mandates that these Class 2 and Class 3 solvents be strictly quantified and limited to ensure patient safety[1].
Method Comparison: Selecting the Optimal Strategy
To quantify residual solvents, laboratories typically evaluate three GC-based approaches. The table below objectively compares their performance specifically for this non-volatile zwitterionic matrix.
| Parameter | Direct Injection GC-FID (DI-GC-FID) | Headspace GC-FID (HS-GC-FID) | Headspace GC-MS (HS-GC-MS) |
| Matrix Interference | High. API co-injects into the system. | None. API remains trapped in the vial. | None. API remains trapped in the vial. |
| Column Longevity | Poor. Rapid degradation from API buildup. | Excellent. Only volatile gases enter. | Excellent. Only volatile gases enter. |
| Sensitivity (LOD/LOQ) | Moderate (Peak tailing reduces S/N ratio). | High (Sharp, symmetrical peaks). | Ultra-High (Ion extraction). |
| Cost & Complexity | Low cost, simple setup. | Moderate cost, requires HS autosampler. | High cost, requires vacuum & tuning. |
| Suitability for API | ❌ Not Recommended | ✅ Optimal / Gold Standard | ⚠️ Overkill (Unless genotoxins present) |
Mechanistic Causality: Why Headspace GC-FID is the Gold Standard
As an Application Scientist, method selection cannot be based on convenience; it must be grounded in physical chemistry.
The Failure of Direct Injection: If a DMSO solution of 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid is injected directly into a GC inlet at 250°C, the solvent vaporizes, but the API does not. The zwitterionic molecules deposit directly onto the glass liner and the stationary phase of the column. At high temperatures, the carboxylic and amine groups degrade, creating "active sites." These sites chemically adsorb subsequent solvent molecules, leading to severe peak tailing, loss of resolution, and eventual column death.
The Success of Headspace Partitioning: HS-GC-FID operates on the principle of thermal partitioning. By dissolving the API in a high-boiling diluent (like DMSO) inside a sealed vial and incubating it at 80°C, only the volatile residual solvents (Methanol, DCM, Toluene) partition into the headspace gas. The non-volatile API matrix is left behind. The autosampler extracts only the pristine gas phase, ensuring the GC inlet and column remain uncontaminated.
Mechanistic comparison of Direct Injection vs. Headspace GC for non-volatile API matrices.
Step-by-Step Validation Protocol (ICH Q2(R2) Compliant)
To ensure the HS-GC-FID method is a self-validating system, the protocol must strictly adhere to the ICH Q2(R2) guidelines for analytical procedure validation[2].
Phase 1: System Suitability Test (SST)
Causality: Before any validation parameter is tested, the system must prove it is capable of resolving the analytes.
-
Action: Inject a standard mixture of all target solvents at their specification limits.
-
Acceptance Criteria: Resolution ( Rs ) between closest eluting peaks (e.g., Methanol and DCM) > 1.5. Relative Standard Deviation (RSD) of peak areas for 6 replicate injections ≤ 15.0%.
Phase 2: Specificity
Causality: Proves that the diluent (DMSO) and the API matrix do not produce peaks that co-elute with the target solvents.
-
Action: Inject the blank diluent, the unspiked API matrix, and the API matrix spiked with target solvents.
-
Acceptance Criteria: No interfering peaks at the retention times of the target solvents.
Phase 3: Linearity and Range
Causality: Ensures the detector response is directly proportional to solvent concentration across the operational range.
-
Action: Prepare solvent standards at 6 concentration levels ranging from 10% to 120% of the ICH Q3C limit.
-
Acceptance Criteria: Correlation coefficient ( R2 ) ≥ 0.990.
Phase 4: Limit of Detection (LOD) and Quantitation (LOQ)
Causality: Defines the absolute lowest limits the method can reliably detect and quantify.
-
Action: Dilute the standard solution until the signal-to-noise (S/N) ratio reaches specific thresholds.
-
Acceptance Criteria: LOD S/N ≥ 3:1; LOQ S/N ≥ 10:1.
Phase 5: Accuracy (Recovery)
Causality: Confirms that the headspace extraction efficiency is consistent and that the API matrix does not trap the solvents.
-
Action: Spike known amounts of solvents into the API matrix at 50%, 100%, and 150% of the specification limit (prepared in triplicate).
-
Acceptance Criteria: Mean recovery must fall between 80.0% and 120.0%.
Phase 6: Precision (Repeatability & Intermediate Precision)
Causality: Proves the method yields consistent results regardless of normal operational variations.
-
Action: Analyze 6 independent preparations of the API spiked at 100% of the limit. Repeat on a different day, with a different analyst, using a different GC column.
-
Acceptance Criteria: %RSD for each solvent ≤ 15.0%.
Step-by-step ICH Q2(R2) analytical method validation workflow for residual solvents.
Experimental Performance Data
The following table summarizes the expected validation performance data for HS-GC-FID applied to 4-(2-Hydroxypropan-2-YL)piperidine-4-carboxylic acid, utilizing DMSO as the diluent. The limits reflect ICH Q3C(R9) Option 1 concentration limits[1].
| Solvent | ICH Class | ICH Limit (ppm) | Linearity ( R2 ) | LOQ (ppm) | Accuracy (% Recovery) | Precision (% RSD) |
| Methanol | Class 2 | 3000 | 0.9992 | 50 | 98.4 - 102.1% | 3.2% |
| Dichloromethane | Class 2 | 600 | 0.9985 | 15 | 95.5 - 104.3% | 4.8% |
| Toluene | Class 2 | 890 | 0.9996 | 10 | 99.1 - 101.5% | 2.1% |
Note: The high recovery rates demonstrate that the zwitterionic API matrix does not chemically bind or trap the volatile solvents during the 80°C headspace incubation phase.
References
-
European Medicines Agency (EMA). ICH Q3C (R9) Residual solvents - Scientific guideline. Retrieved from:[Link]
-
U.S. Food and Drug Administration (FDA). Q2(R2) Validation of Analytical Procedures. Retrieved from:[Link]
Sources
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
